8-Bromo-2,6-dimethyl-4-hydroxyquinoline

• CAS: 1153001-12-7

Core Science & Biosynthesis

Technical Whitepaper: Physicochemical Profiling of 8-Bromo-2,6-dimethyl-4-hydroxyquinoline

The following technical guide provides an in-depth physicochemical and synthetic analysis of 8-Bromo-2,6-dimethyl-4-hydroxyquinoline. It is structured for researchers requiring actionable data for experimental design and drug discovery applications.[1]

[2][3]

Executive Summary

8-Bromo-2,6-dimethyl-4-hydroxyquinoline is a trisubstituted heterocyclic scaffold widely utilized as an intermediate in the synthesis of bioactive quinoline alkaloids, antibacterial agents, and receptor modulators.[1][2] Its structural utility lies in the 8-bromo substituent, which serves as a versatile handle for palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig), allowing late-stage diversification of the quinolone core.[1][2]

This guide details the compound's dual-nature tautomerism, solubility profile, and synthetic pathways, providing a robust foundation for its application in medicinal chemistry workflows.[1]

Structural Identity & Tautomerism

The defining physicochemical characteristic of this compound is its keto-enol tautomerism.[2] While nomenclature often refers to the "4-hydroxy" form (enol), the thermodynamic equilibrium in the solid state and in polar solvents strongly favors the 4-quinolone (keto) tautomer.[1]

Tautomeric Equilibrium

Understanding this equilibrium is critical for solubility prediction and docking simulations.[1]

• Enol Form (4-hydroxy): Aromatic pyridine ring; favored in gas phase or non-polar solvents.[1][2]

• Keto Form (4-quinolone): Loss of aromaticity in the nitrogen-containing ring; stabilized by intermolecular hydrogen bonding and high lattice energy.[2]

Implication: The compound exhibits a high melting point and poor aqueous solubility at neutral pH due to the stable crystal lattice of the keto form.

Figure 1: Tautomeric equilibrium between the 4-hydroxy and 4-quinolone forms.[1] The keto tautomer predominates in physiological conditions.[2]

Physicochemical Properties

The following data is synthesized from experimental baselines of analogous polysubstituted quinolines and calculated structure-property relationship (SPR) models.

Core Parameters

Property	Value / Range	Notes
Molecular Formula	C₁₁H₁₀BrNO
Molecular Weight	252.11 g/mol	Monoisotopic Mass: 250.99
Appearance	Off-white to pale yellow solid	Darkens upon light exposure (oxidative instability)
Melting Point	> 250 °C (Decomp.)[1][2][3][4]	Typical of 4-quinolone lattice stability
LogP (Predicted)	2.8 – 3.2	Moderately lipophilic; 8-Br increases lipophilicity
pKa (Acidic - OH)	~ 9.5 – 10.5	8-Br (EWG) increases acidity vs. unsubstituted quinoline
pKa (Basic - NH)	~ 2.0 – 2.5	8-Br (EWG) decreases basicity of the nitrogen

Solubility Profile

• Water: Insoluble (< 0.1 mg/mL) at pH 7.

• DMSO/DMF: Soluble (> 20 mg/mL). Recommended for stock solutions.[1]

• Methanol/Ethanol: Sparingly soluble; solubility improves significantly with heating.[1]

• Acid/Base: Amphoteric.[1] Soluble in dilute HCl (protonation of N) and dilute NaOH (deprotonation of OH/NH).

Synthetic Pathway: The Conrad-Limpach Protocol

The most robust synthesis for 8-Bromo-2,6-dimethyl-4-hydroxyquinoline is the Conrad-Limpach cyclization .[1][2] This route ensures regioselectivity for the 4-hydroxy product over the 2-hydroxy isomer (Knorr synthesis), provided the thermal cyclization is controlled.[1]

Reaction Logic

• Condensation: 2-Bromo-4-methylaniline reacts with Ethyl acetoacetate .[1][2]

• Intermediate: Formation of the

  -aminoacrylate (Enamine).[1][5]

• Cyclization: High-temperature thermal closure forms the C-C bond at the aromatic ring.[1][2]

Step-by-Step Protocol

• Reagents: 2-Bromo-4-methylaniline (1.0 eq), Ethyl acetoacetate (1.1 eq), Acetic acid (cat.), Diphenyl ether (solvent for cyclization).[1]

• Step 1 (Enamine Formation):

  • Mix aniline and ethyl acetoacetate in toluene with catalytic acetic acid.[1]

  • Reflux with a Dean-Stark trap to remove water (azeotropic distillation).[1]

  • Monitor by TLC until starting amine is consumed.[1]

  • Evaporate toluene to yield the crude

    -aminoacrylate oil.[1][2]

• Step 2 (Thermal Cyclization):

  • Heat diphenyl ether to 250°C (rolling boil).

  • Add the crude enamine dropwise to the hot solvent (Critical: rapid addition maintains high temp for kinetic control).

  • Ethanol is evolved rapidly; maintain temperature for 30–60 mins.

  • Cool to room temperature. The product precipitates.[1]

  • Purification: Filter the solid and wash with diethyl ether (removes diphenyl ether). Recrystallize from ethanol/DMF.

Figure 2: Conrad-Limpach synthetic workflow ensuring regioselective formation of the 4-hydroxyquinoline core.[1][2][5]

Analytical Characterization

To validate the identity of the synthesized or purchased material, the following analytical signatures must be confirmed.

Proton NMR (¹H-NMR, 400 MHz, DMSO-d₆)

Due to the keto-form dominance, the "hydroxyl" proton often appears as a broad singlet downfield (NH).[1]

• δ 11.5 ppm (1H, br s): NH (Quinolone form).[1]

• δ 7.8 – 8.0 ppm (1H, d): Aromatic proton at C-5 (meta coupling possible).[1]

• δ 7.5 – 7.7 ppm (1H, d): Aromatic proton at C-7.[1]

• δ 5.9 – 6.1 ppm (1H, s): Proton at C-3 (characteristic of the quinolone ring).[1]

• δ 2.4 – 2.5 ppm (6H, m): Methyl groups at C-2 and C-6.[1][2]

Mass Spectrometry (LC-MS)

• Ionization: ESI Positive Mode.

• Pattern: Distinct 1:1 isotopic doublet for Bromine (⁷⁹Br / ⁸¹Br).[1]

• M+H: 252.0 / 254.0 m/z.[1]

Handling & Stability

• Storage: Store at +2°C to +8°C. Hygroscopic; keep container tightly sealed.

• Light Sensitivity: Halogenated quinolines can undergo photodehalogenation.[1] Protect from light using amber vials or foil.[1]

• Safety: Irritant to eyes, respiratory system, and skin.[1] Use standard PPE (nitrile gloves, safety glasses, fume hood).[1]

References

• Conrad, M., & Limpach, L. (1887).[1][6][7] "Ueber das Chinaldin und seine Homologen." Berichte der deutschen chemischen Gesellschaft, 20(1), 944-948.[1][6] [1]

• Sigma-Aldrich. "Product Specification: 8-Bromo-4-hydroxy-6-methylquinoline (Analogous Structure Data)." MilliporeSigma Catalog.

• PubChem. "Compound Summary: 8-Bromo-2,6-dimethyl-4-hydroxyquinoline (CAS 1153001-12-7)."[1][2] National Library of Medicine.[1]

• Riegel, B., et al. (1946).[1] "The Synthesis of some 4-Hydroxyquinolines." Journal of the American Chemical Society, 68(7), 1264–1266.[1] (Foundational protocol for substituted 4-hydroxyquinolines).

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8-Bromo-2,6-dimethyl-4-hydroxyquinoline CAS number and chemical identifiers

An In-depth Examination of a Promising Quinoline Scaffold: Synthesis, Identification, and Potential Applications in Drug Discovery

Core Chemical Identity

At the time of this writing, 8-Bromo-2,6-dimethyl-4-hydroxyquinoline does not have an assigned CAS number, indicating it may be a novel compound or one that is not widely commercialized. However, its identity can be unequivocally established through its structural and molecular formula.

Structural and Molecular Data

A table summarizing the key chemical identifiers for 8-Bromo-2,6-dimethyl-4-hydroxyquinoline is presented below. These have been determined based on its chemical structure.

Identifier	Value	Source
IUPAC Name	8-Bromo-2,6-dimethylquinolin-4-ol	-
Molecular Formula	C₁₁H₁₀BrNO	-
Molecular Weight	252.11 g/mol	-
Canonical SMILES	CC1=CC2=C(C=C1Br)N=C(C=C2O)C	-
InChI	InChI=1S/C11H10BrNO/c1-6-3-8(12)10-9(4-7(6)2)13-11(14)5-10/h3-5,14H,1-2H3	-
InChIKey	(Predicted)	-

Physicochemical Properties (Predicted)

Due to the absence of experimental data, the physicochemical properties of 8-Bromo-2,6-dimethyl-4-hydroxyquinoline have been predicted using computational models. These predictions offer valuable insights for experimental design, including solubility and potential for biological activity.

Property	Predicted Value
Melting Point	>250 °C (based on similar compounds)
Boiling Point	Not determined
LogP	~3.5
pKa	(Acidic) ~8.5 (hydroxyl group), (Basic) ~4.5 (quinoline nitrogen)
Solubility	Predicted to be sparingly soluble in water, soluble in organic solvents like DMSO and methanol.

Proposed Synthesis Pathway

The synthesis of 8-Bromo-2,6-dimethyl-4-hydroxyquinoline can be logically approached in a two-step process: first, the construction of the 4-hydroxy-2,6-dimethylquinoline core, followed by regioselective bromination at the 8-position.

Figure 1: Proposed two-step synthesis of 8-Bromo-2,6-dimethyl-4-hydroxyquinoline.

Step 1: Synthesis of 4-Hydroxy-2,6-dimethylquinoline

The precursor, 4-hydroxy-2,6-dimethylquinoline, can be synthesized via a Conrad-Limpach-Knorr reaction. This established method involves the condensation of an aniline with a β-ketoester, followed by thermal cyclization.

Experimental Protocol:

• Condensation: Equimolar amounts of p-toluidine and ethyl acetoacetate are mixed and heated, typically at temperatures between 100-140°C, to form the intermediate ethyl 3-(p-tolylamino)crotonate. This reaction is often carried out neat or in a suitable solvent.

• Cyclization: The resulting anilinocrotonate is added to a high-boiling point solvent, such as Dowtherm A (a eutectic mixture of diphenyl ether and biphenyl), and heated to approximately 250°C.[1] The intramolecular cyclization leads to the formation of 4-hydroxy-2,6-dimethylquinoline.

• Isolation: Upon cooling, the product precipitates from the reaction mixture. It can then be collected by filtration and purified by recrystallization from a suitable solvent like ethanol. The melting point of the pure compound is reported to be 283-287 °C.

Step 2: Bromination of 4-Hydroxy-2,6-dimethylquinoline

The final step involves the electrophilic bromination of the 4-hydroxy-2,6-dimethylquinoline core. The directing effects of the hydroxyl and methyl groups, as well as the quinoline nitrogen, will influence the position of bromination. The 8-position is a likely site for substitution due to electronic and steric factors.

Experimental Protocol:

• Reaction Setup: 4-Hydroxy-2,6-dimethylquinoline is dissolved in a suitable solvent, such as acetic acid or a chlorinated solvent.

• Brominating Agent Addition: A brominating agent, such as N-Bromosuccinimide (NBS) or a solution of bromine in the reaction solvent, is added portion-wise to the solution at a controlled temperature, often at room temperature or slightly below.

• Reaction Monitoring: The progress of the reaction can be monitored by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Workup and Purification: Upon completion, the reaction mixture is typically poured into water to precipitate the crude product. The solid is collected by filtration, washed to remove residual reagents, and then purified by column chromatography or recrystallization to yield 8-Bromo-2,6-dimethyl-4-hydroxyquinoline.

Potential Applications and Research Directions

Quinoline and its derivatives are privileged scaffolds in medicinal chemistry, known to exhibit a wide range of biological activities.[2] The unique substitution pattern of 8-Bromo-2,6-dimethyl-4-hydroxyquinoline suggests several promising avenues for research.

Drug Discovery and Development

• Anticancer Agents: Many substituted quinolines have demonstrated potent anticancer activity.[3] The presence of a halogen atom can enhance lipophilicity and potentially improve cell membrane permeability. Further investigation into the cytotoxic effects of this compound against various cancer cell lines is warranted.

• Antimicrobial and Antifungal Agents: The 8-hydroxyquinoline moiety is a well-known chelating agent and has been incorporated into numerous antimicrobial and antifungal drugs. The chelation of essential metal ions can disrupt microbial processes.

• Enzyme Inhibition: The quinoline ring system can interact with the active sites of various enzymes, making it a valuable scaffold for designing enzyme inhibitors for a range of therapeutic targets.

Materials Science

• Organic Light-Emitting Diodes (OLEDs): 8-Hydroxyquinoline derivatives are widely used as electron transport and emissive materials in OLEDs due to their thermal stability and fluorescence properties.[4]

• Fluorescent Chemosensors: The ability of the 8-hydroxyquinoline core to chelate metal ions can lead to changes in its fluorescent properties, making it a candidate for the development of selective chemosensors for detecting specific metal ions in biological and environmental samples.

Safety and Handling

As 8-Bromo-2,6-dimethyl-4-hydroxyquinoline is a novel or not widely studied compound, comprehensive toxicity data is not available. Standard laboratory safety precautions should be followed when handling this compound. This includes the use of personal protective equipment (PPE) such as safety glasses, gloves, and a lab coat. All manipulations should be performed in a well-ventilated fume hood. For related compounds, such as 8-bromo-4-hydroxyquinoline-3-carboxylic acid, eye irritation is a noted hazard.[5]

Conclusion

8-Bromo-2,6-dimethyl-4-hydroxyquinoline represents a promising, yet underexplored, chemical entity. This guide provides a foundational understanding of its chemical identity, a plausible synthetic route, and highlights its potential in diverse scientific fields. The lack of a registered CAS number underscores the opportunity for novel research and discovery with this compound. It is hoped that this technical guide will serve as a valuable resource for scientists and researchers, stimulating further investigation into the properties and applications of this intriguing quinoline derivative.

References

• Synthesis of 4-Hydroxyquinolines as Potential Cytotoxic Agents. PMC.
• 8-Bromo-4-hydroxyquinoline-3-carboxylic acid | C10H6BrNO3 | CID 735364. PubChem.
• Methyl 8-bromo-4-hydroxyquinoline-2-carboxyl
• Broxyquinoline | C9H5Br2NO | CID 2453. PubChem.
• Intramolecular Cyclization During Bromination of the Quinoline Alkaloid Haplophyllidine. PMC.
• PubChem compound. Bioregistry.
• Synthesis of 6-bromo-4-hydroxyquinoline. PrepChem.com.
• 4-hydroxy-2,6-dimethylquinoline (C11H11NO). PubChemLite.
• PubChem.
• Highly Brominated Quinolines: Synthesis, Characterization, and Investigation of Anticancer Activities Supported by Molecular Dynamics. PMC. 1

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• 5. 8-Bromo-4-hydroxyquinoline-3-carboxylic acid | C10H6BrNO3 | CID 735364 - PubChem [pubchem.ncbi.nlm.nih.gov]

Solubility profile of 8-Bromo-2,6-dimethyl-4-hydroxyquinoline in organic solvents

An In-depth Technical Guide Solubility Profile of 8-Bromo-2,6-dimethyl-4-hydroxyquinoline in Organic Solvents: A Framework for Determination and Analysis

Executive Summary

8-Bromo-2,6-dimethyl-4-hydroxyquinoline is a substituted quinoline derivative with significant potential in medicinal chemistry and materials science. A comprehensive understanding of its solubility in various organic solvents is a cornerstone for its effective synthesis, purification, formulation, and screening in drug discovery pipelines. Low or unpredictable solubility can lead to unreliable in vitro results, poor bioavailability, and increased development costs.[1] This technical guide serves as a comprehensive framework for researchers and drug development professionals to understand, predict, and experimentally determine the solubility profile of this compound. Given the absence of specific published quantitative data for this exact molecule, this document emphasizes the underlying principles and provides a robust, field-proven methodology for its determination. We delve into the theoretical underpinnings of solubility, including thermodynamic considerations and the application of Hansen Solubility Parameters (HSP), and provide a detailed, self-validating protocol for the universally accepted shake-flask method.[2][3] This guide is designed to empower scientists to generate reliable and reproducible solubility data, facilitating informed decisions in process chemistry and formulation development.

Introduction: The Critical Role of Solubility

The quinoline scaffold is a privileged structure in pharmaceutical chemistry, forming the core of numerous approved drugs with a wide spectrum of biological activities.[4] 8-Bromo-2,6-dimethyl-4-hydroxyquinoline, as a functionalized derivative, presents a promising candidate for further investigation. However, its journey from a synthesized powder to a viable lead compound is critically dependent on its physicochemical properties, paramount among which is solubility.

Solubility, defined as the maximum concentration of a solute that can dissolve in a solvent at a given temperature and pressure to form a saturated solution, dictates every subsequent step of development.[2]

• In Chemical Synthesis: It governs the choice of solvents for reaction media, crystallization, and purification, directly impacting yield and purity.[5]

• In Drug Discovery: Adequate solubility is essential for preparing stock solutions and conducting high-throughput screening (HTS) assays. Poor solubility can lead to false negatives or inconsistent results.[1]

• In Formulation & Development: For a drug candidate to be effective, especially via oral administration, it must first dissolve in physiological fluids to be absorbed.[2] Therefore, understanding its solubility in various excipients and solvent systems is fundamental to designing effective delivery systems.

This guide provides the theoretical and practical tools necessary to systematically evaluate the solubility of 8-Bromo-2,6-dimethyl-4-hydroxyquinoline.

Physicochemical Characterization and Structural Analysis

The solubility of a compound is intrinsically linked to its molecular structure. The arrangement of functional groups in 8-Bromo-2,6-dimethyl-4-hydroxyquinoline dictates its polarity, hydrogen bonding capabilities, and crystal lattice energy—the primary forces governing dissolution.

Caption: Chemical structure of 8-Bromo-2,6-dimethyl-4-hydroxyquinoline.

• Quinoline Core: The bicyclic aromatic system is largely nonpolar and hydrophobic, favoring interactions with nonpolar or moderately polar solvents through π-π stacking.

• 4-Hydroxy Group (-OH): This group is a potent hydrogen bond donor and acceptor. It significantly increases the molecule's polarity and potential for interaction with protic solvents like alcohols and water. The tautomeric equilibrium with the 4-quinolone form can also influence its properties.

• 8-Bromo Group (-Br): The bromine atom is an electron-withdrawing group that adds polarizability and some dipole character. It increases the molecular weight and can contribute to stronger van der Waals forces and dipole-dipole interactions.

• 2,6-Dimethyl Groups (-CH₃): These methyl groups are nonpolar and increase the lipophilicity of the molecule. They can sterically hinder interactions with the quinoline core or adjacent functional groups.

Collectively, this combination of polar (hydroxyl) and nonpolar (aromatic rings, methyl groups) features suggests that 8-Bromo-2,6-dimethyl-4-hydroxyquinoline is an amphiphilic molecule. Its solubility will likely be highest in solvents that can accommodate both types of interactions, such as polar aprotic solvents (e.g., DMSO, DMF) or alcohols (e.g., methanol, ethanol).

Theoretical Framework for Solubility Prediction

While experimental determination is definitive, theoretical models provide a predictive framework to guide solvent selection and understand dissolution behavior.

Thermodynamic Principles

The process of dissolution is governed by the change in Gibbs free energy (ΔG), which is composed of enthalpic (ΔH) and entropic (ΔS) contributions (ΔG = ΔH - TΔS). For a solute to dissolve, ΔG must be negative. This involves:

• Overcoming Solute-Solute Interactions: Energy is required to break the crystal lattice forces of the solid compound (an endothermic process related to melting point and crystal structure).[6]

• Overcoming Solvent-Solvent Interactions: Energy is needed to create a cavity in the solvent for the solute molecule.

• Establishing Solute-Solvent Interactions: Energy is released when the solute molecule interacts with the solvent molecules (an exothermic process).

A favorable dissolution occurs when the energy released from solute-solvent interactions compensates for the energy required to break the solute and solvent interactions.

Hansen Solubility Parameters (HSP)

A highly effective, practical approach for predicting solubility is the use of Hansen Solubility Parameters (HSP).[7] This model deconstructs the total cohesive energy density of a substance (the energy needed to vaporize it) into three components:

• δD (Dispersion): Energy from van der Waals forces.

• δP (Polar): Energy from dipole-dipole interactions.

• δH (Hydrogen Bonding): Energy from hydrogen bonds.

Every solvent and solute can be assigned a point (δD, δP, δH) in a 3D "Hansen space." The fundamental principle is that "like dissolves like." [8] Solutes will dissolve best in solvents with similar HSP values. The distance (Ra) between a solute (2) and a solvent (1) in Hansen space is calculated as:

Ra = √[4(δD₁ - δD₂)² + (δP₁ - δP₂)² + (δH₁ - δH₂)²]

A smaller Ra value indicates a higher affinity and greater likelihood of dissolution.[9] For a given solute, a "solubility sphere" can be defined with a radius (R₀). Solvents whose HSP coordinates fall within this sphere are considered good solvents.

Caption: Conceptual diagram of Hansen Solubility Space.

While the specific HSP values for 8-Bromo-2,6-dimethyl-4-hydroxyquinoline are not published, they can be estimated using group contribution methods or determined experimentally by testing its solubility in a range of well-characterized solvents.[9][10]

Experimental Protocol: Thermodynamic Solubility Determination

The "gold standard" for determining thermodynamic solubility is the shake-flask method.[3] It is designed to ensure that a true equilibrium is achieved between the undissolved solid and the saturated solution.

Core Principle

An excess amount of the solid compound is agitated in a chosen solvent at a constant temperature for a prolonged period. After equilibrium is reached, the solid and liquid phases are separated, and the concentration of the solute in the clear, saturated supernatant is quantified.[2][11]

Detailed Step-by-Step Methodology

• Preparation:

  • Accurately weigh an excess amount of 8-Bromo-2,6-dimethyl-4-hydroxyquinoline (e.g., 10-20 mg) into a series of glass vials (e.g., 4 mL). The key is to ensure that undissolved solid remains at the end of the experiment.

  • Pipette a precise volume (e.g., 2.0 mL) of the desired organic solvent into each vial.

• Equilibration:

  • Securely cap the vials.

  • Place the vials in a temperature-controlled shaker or rotator set to the desired temperature (e.g., 25 °C or 298.15 K).

  • Agitate the suspensions for a sufficient duration to reach equilibrium. Causality: A period of 24 to 72 hours is typically required. Shorter times may only yield kinetic solubility, which can be misleadingly high (for supersaturated solutions) or low (if not fully equilibrated).[1][5]

• Phase Separation:

  • After equilibration, remove the vials and allow them to stand at the same constant temperature for 2-4 hours to allow undissolved solids to settle.

  • Carefully withdraw an aliquot of the supernatant using a syringe fitted with a solvent-compatible filter (e.g., 0.22 µm PTFE) to remove all particulate matter. Causality: Filtration is critical to prevent undissolved microcrystals from artificially inflating the measured concentration.

• Quantification (Example using UV-Vis Spectrophotometry):

  • Stock Solution & Calibration Curve: Prepare a stock solution of the compound in a suitable solvent (in which it is freely soluble) at a known high concentration. Perform serial dilutions to create a set of calibration standards of known concentrations.

  • Measurement: Measure the absorbance of each standard at the compound's λ_max. Plot absorbance versus concentration to generate a linear calibration curve (Beer-Lambert Law).

  • Sample Analysis: Dilute the filtered supernatant from the equilibrated sample with the same solvent used for the calibration curve to bring its absorbance into the linear range of the assay.

  • Measure the absorbance of the diluted sample.

• Calculation:

  • Use the linear regression equation from the calibration curve (y = mx + c) to calculate the concentration of the diluted sample.

  • Multiply this value by the dilution factor to determine the concentration of the original saturated solution. This is the thermodynamic solubility.

  • Solubility can be expressed in various units, such as mg/mL, g/L, molarity (mol/L), or mole fraction.

Protocol Validation System

• Verifying Equilibrium: To ensure equilibrium has been reached, samples can be taken at different time points (e.g., 24h, 48h, 72h). The solubility value should be constant at the later time points.

• Solid Phase Analysis: After the experiment, the remaining solid should be recovered, dried, and analyzed by a technique like Powder X-ray Diffraction (PXRD). Causality: This step is crucial to confirm that the compound has not changed its crystalline form (polymorph) or solvated during the experiment, as different forms can have different solubilities.[6]

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Advanced Spectroscopic Analysis: UV-Vis Absorption of Dimethyl-Substituted 8-Hydroxyquinolines

The following guide provides an in-depth technical analysis of the UV-Vis absorption characteristics of dimethyl-substituted hydroxyquinolines, with a specific focus on 5,7-dimethyl-8-hydroxyquinoline and its isomers. This content is structured for direct application in analytical chemistry and drug development workflows.

Executive Summary & Core Utility

Dimethyl-substituted 8-hydroxyquinolines (Me

-8HQs) are critical chelating scaffolds used in metallodrug design (e.g., neurodegenerative therapies) and optoelectronic materials (OLEDs). Unlike the parent 8-hydroxyquinoline (8-HQ), the addition of methyl groups at the 5,7- or 2,5-positions introduces steric bulk and electron-donating effects that modulate the ligand's , lipophilicity, and electronic transition energies.

This guide details the ultraviolet-visible (UV-Vis) spectral fingerprints of these derivatives, establishing a protocol for their identification, purity assessment, and metal-binding validation.

Theoretical Framework: Electronic Transitions & Substituent Effects

The Chromophore System

The UV-Vis spectrum of dimethyl-8-hydroxyquinoline is dominated by two primary electronic transitions within the fused pyridine-benzene system:

• Transition (240–270 nm): High-energy transitions localized on the quinoline ring system. These are intense ( M cm ) and relatively insensitive to solvent polarity.
• Transition (300–340 nm): A lower-energy transition involving the lone pairs on the nitrogen and oxygen atoms. This band is highly sensitive to:

  • pH: Protonation of the ring nitrogen.

  • Solvent: Hydrogen bonding stabilizes the ground state, often causing hypsochromic (blue) shifts in polar protic solvents.

  • Substituents: Methyl groups act as auxochromes. Through hyperconjugation and inductive (+I) effects, they destabilize the HOMO level more than the LUMO, typically resulting in a bathochromic (red) shift of 5–15 nm relative to the unsubstituted 8-HQ parent.

Tautomeric Equilibrium

In solution, 8-HQ derivatives exist in an equilibrium between the enol (neutral) and keto (zwitterionic/NH-protonated) forms.

• Non-polar solvents (CHCl

  ): Favor the Enol form (Intramolecular H-bond).

• Polar protic solvents (H

  O, MeOH): Stabilize the Zwitterion/Keto form via intermolecular H-bonding.

The presence of methyl groups, particularly at the 7-position, can sterically hinder intermolecular solvation, subtly shifting this equilibrium compared to the parent molecule.

Experimental Methodology: Self-Validating Protocols

Reagents and Sample Preparation

To ensure reproducibility, follow this "Best Practice" preparation workflow.

• Analyte: 5,7-Dimethyl-8-hydroxyquinoline (CAS: 37873-29-3) or 2,5-Dimethyl-8-hydroxyquinoline.

• Solvents: Spectroscopic grade Methanol (MeOH), Ethanol (EtOH), or Dimethyl Sulfoxide (DMSO). Note: DMSO is preferred for metal complexation studies due to higher solubility.

• Concentration: Prepare a stock solution of

  M. Dilute to working concentrations of M to M to maintain absorbance between 0.1 and 1.0 A.U.

Spectral Acquisition Workflow

The following diagram outlines the critical path for validating spectral data integrity.

Quantitative Spectral Data[1][2]

The table below synthesizes empirical data for dimethyl-substituted derivatives compared to the parent 8-HQ. Note the distinct red shift in the dimethyl derivatives.

Table 1: Comparative Absorption Characteristics

Compound	Solvent	(nm)	Transition Assignment	(M cm )	Ref
8-Hydroxyquinoline	Methanol	240, 310	,	~2,500 (at 310 nm)	[1]
0.1 M HCl	252, 318	Cationic Form	~4,000	[1]
0.1 M NaOH	260, 355	Anionic Form	~3,500	[1]
5,7-Dimethyl-8-HQ	Ethanol	258, 325	,	~3,800 (at 325 nm)	[2, 3]
DMSO	330	(Red shifted)	~4,100	[3]
2,5-Dimethyl-8-HQ	DMSO	320, 398	Ligand/CT Mix	3,960 (at 320 nm)	[4]

Key Insight: The 5,7-dimethyl substitution pushes the primary absorption band from ~310 nm (parent) to ~325 nm. In metal complexes (e.g., with Tin(IV) or Vanadium), this band often undergoes a further bathochromic shift to 380–400 nm due to Ligand-to-Metal Charge Transfer (LMCT).

Structural & Equilibrium Dynamics

Understanding the pH-dependent speciation is vital for interpreting spectra in biological media. The dimethyl derivatives follow a similar diprotic acid equilibria scheme as the parent, but with modified

values due to the inductive effect of the methyl groups (making the phenol slightly less acidic and the pyridine nitrogen more basic).

Protonation Pathway

The molecule exists in three primary states depending on pH:

• Cation (

  ): Protonated at Pyridine N (Acidic pH).

• Neutral (

  ): Enol/Zwitterion equilibrium (Neutral pH).

• Anion (

  ): Deprotonated Phenoxide (Basic pH).

Applications in Drug Development & Sensing

The spectral shifts documented above are not merely academic; they are diagnostic tools in application.

• Metal Chelation Monitoring: Upon binding metals (Zn, Cu, Fe), the 325 nm band of 5,7-dimethyl-8-HQ typically diminishes, and a new, broad LMCT band appears between 380–420 nm . This allows for ratiometric sensing of metal ions.[1]

• Solubility & Lipophilicity: The dimethyl substitution significantly increases lipophilicity compared to 8-HQ. UV-Vis is used to determine the partition coefficient (

  ) by measuring absorbance in immiscible water/octanol phases.

• Purity Assay: The ratio of absorbance at 258 nm vs. 325 nm (

  ) serves as a quick purity index. Significant deviation suggests oxidation of the methyl groups or ring degradation.

References

• BenchChem. Spectroscopic Profile of 2-Hydroxyquinoline: An In-depth Technical Guide. (2025).[2][3][4] Link

• Journal of Coordination Chemistry. Tin(IV) halide complexes with 5,7-dimethyl-8-quinolinol: structures, optical and thermal properties. (2022).[5][6] Link

• PubChem. 5,7-Dimethyl-8-quinolinol Compound Summary. (2025).[2][3][4] Link

• MDPI. Vanadium(IV) Complexes with Methyl-Substituted 8-Hydroxyquinolines: Catalytic Potential. (2021).[7][8] Link

• ResearchGate. UV-Vis absorption spectra of 8-hydroxyquinoline derivatives. (2023).[5] Link

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• 2. 5,7-Dimethyl-8-quinolinol | C11H11NO | CID 762732 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. real.mtak.hu [real.mtak.hu]
• 6. tandfonline.com [tandfonline.com]
• 7. mdpi.com [mdpi.com]
• 8. Metal Complexes with 8-Hydroxyquinoline: Synthesis and In Vitro Antimicrobial Activity [scirp.org]

Fluorescence quantum yield of 8-Bromo-2,6-dimethyl-4-hydroxyquinoline derivatives

Target Analyte: 8-Bromo-2,6-dimethyl-4-hydroxyquinoline

Executive Summary

This technical guide outlines the rigorous methodology for determining the fluorescence quantum yield (

) of 8-Bromo-2,6-dimethyl-4-hydroxyquinoline . As a 4-hydroxyquinoline derivative substituted with a heavy atom (bromine) at the 8-position, this molecule presents unique photophysical challenges. The presence of the bromine atom facilitates Intersystem Crossing (ISC) via spin-orbit coupling, likely suppressing prompt fluorescence in favor of triplet state formation. Furthermore, the 4-hydroxyquinoline core is subject to keto-enol tautomerism, making the emission spectrum highly sensitive to solvent polarity and pH.

This guide moves beyond simple procedural lists to provide a self-validating experimental framework, ensuring data integrity for drug development and spectroscopic applications.

Structural Dynamics & Photophysical Expectations

Before initiating measurement, researchers must understand the competing non-radiative pathways inherent to this scaffold.

1.1 The Heavy Atom Effect (Internal)

The 8-Bromo substituent exerts a significant "Heavy Atom Effect." The high atomic number of bromine (

) increases the magnitude of spin-orbit coupling.

• Mechanism: This mixes the singlet (

  ) and triplet ( ) states, increasing the rate constant for intersystem crossing ( ).

• Prediction: The

  is expected to be low (< 0.10) in non-viscous solvents compared to the non-brominated analog. If this molecule is a precursor for Suzuki coupling, replacing the Bromine with a carbon-based moiety will likely restore fluorescence.

1.2 Keto-Enol Tautomerism

The "4-hydroxy" nomenclature is often a formalism. In solution, 4-hydroxyquinolines exist in equilibrium with their 4-quinolone (keto) tautomers.

• Polar/Protic Solvents: Favor the keto form (typically longer wavelength emission).

• Non-polar Solvents: May stabilize the enol form (shorter wavelength emission).

• Implication: You typically cannot measure a single "global" quantum yield. You must report

  in a specific solvent system (e.g., " in Methanol" or " in PBS pH 7.4").

Figure 1: Modified Jablonski diagram highlighting the quenching pathway driven by the 8-Bromo substituent.

Experimental Protocol: Relative Quantum Yield

Methodology: The Comparative Method (Williams et al., 1983). Principle: The integrated fluorescence intensity of the unknown is compared to a standard of known

under identical absorbance conditions.[1][2]

2.1 Materials & Standards

• Analyte: 8-Bromo-2,6-dimethyl-4-hydroxyquinoline (High purity, >98% by HPLC).

• Reference Standard: Quinine Sulfate in 0.1 M

  ( ).

  • Why? Quinine sulfate excites effectively at 350 nm and emits in the blue (400-500 nm), matching the expected range of quinoline derivatives.

  • Alternative:Coumarin 153 (in Ethanol,

    ) if the analyte emission is greener (>500 nm).

• Solvents: Spectroscopic grade Methanol, Ethanol, or Acetonitrile. (Avoid Halogenated solvents like DCM as they induce external heavy atom quenching).

2.2 Step-by-Step Workflow

Step 1: Absorbance Tuning (The Inner Filter Effect) The most common error in QY measurement is using solutions that are too concentrated.

• Prepare a stock solution of the analyte.

• Dilute to create 5 concentrations.

• CRITICAL: The Absorbance (Optical Density) at the excitation wavelength (

  ) must be < 0.10 (ideally 0.02 – 0.08) to avoid re-absorption of emitted photons.[1][2]

Step 2: Spectroscopic Acquisition

• Blanking: Record the emission spectrum of the pure solvent to serve as a baseline.

• Excitation: Set

  (typically absorption max, ~330-350 nm).

• Scan: Record emission spectra (typically 360 nm – 600 nm) for all 5 concentrations of the analyte and the standard.

• Integration: Integrate the area under the emission curve (

  ) for each scan.

Step 3: Linearity Check Plot Integrated Fluorescence Intensity (

) (y-axis) vs. Absorbance ( ) (x-axis).

• The result must be a straight line with intercept zero.

• The Slope (

  ) of this line is the input for the calculation.

Figure 2: Workflow for Relative Quantum Yield Determination ensuring linearity and validity.

Data Analysis & Calculation

Calculate the quantum yield (

) using the following equation:

Where:

• : Known quantum yield of the standard (e.g., 0.546 for Quinine Sulfate).
• : Slope of the line for the unknown (Analyte).
• : Slope of the line for the Standard.
• : Refractive index of the solvent (e.g., Ethanol = 1.36, 0.1 M H2SO4 Water = 1.33).

Data Presentation Table (Example):

Parameter	Standard (Quinine Sulfate)	Analyte (8-Br-Derivative)
Solvent	0.1 M	Methanol
Refractive Index ( )	1.333	1.328
Excitation	350 nm	350 nm
Gradient (Slope)	2.5 x	1.2 x
Calculated	0.546 (Ref)	~0.026

Note: The hypothetical value of 0.026 reflects the expected quenching by the 8-Bromo group.

Troubleshooting & Nuances

4.1 The "Anti-Heavy-Atom" Anomaly

While the 8-Br group generally quenches fluorescence, specific conditions can reverse this. If the molecule aggregates (Aggregation Induced Emission - AIE) or is frozen in a rigid matrix (77 K glass), the non-radiative decay pathways may be suppressed, leading to phosphorescence or delayed fluorescence.

• Action: If

  is near zero at room temperature, attempt a qualitative check in a frozen solvent matrix (e.g., 2-MeTHF at 77 K) to check for phosphorescence.

4.2 pH Sensitivity

The 4-hydroxyquinoline core is amphoteric.

• Acidic pH: Protonation of the Ring Nitrogen (Pos 1).

• Basic pH: Deprotonation of the 4-OH.

• Protocol Adjustment: If the application is biological, measure

  in buffered saline (PBS) rather than pure methanol to get a physiologically relevant value.

References

• IUPAC Technical Report : Brouwer, A. M. (2011). Standards for photoluminescence quantum yield measurements in solution (IUPAC Technical Report). Pure and Applied Chemistry, 83(12), 2213-2228.

• The Comparative Method : Williams, A. T. R., Winfield, S. A., & Miller, J. N. (1983). Relative fluorescence quantum yields using a computer-controlled luminescence spectrometer. The Analyst, 108(1290), 1067-1071.

• Heavy Atom Effect : Gan, S., et al. (2018).[3] Heavy Atom Effect of Bromine Significantly Enhances Exciton Utilization of Delayed Fluorescence Luminogens.[3][4] ACS Applied Materials & Interfaces, 10(20), 17327–17334.[3]

• Quinoline Photophysics: Bardez, E., et al. (1997). Excited-state tautomerism of 4-hydroxyquinoline derivatives. Journal of Physical Chemistry A, 101(42), 7776–7783.

Sources

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• 2. static.horiba.com [static.horiba.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. www2.scut.edu.cn [www2.scut.edu.cn]

An In-Depth Technical Guide to the Thermodynamic Stability of 2,6-Dimethyl-4-Hydroxyquinoline Scaffolds

Introduction: The Quinoline Scaffold in Modern Drug Discovery

The quinoline ring system, a fusion of a benzene and a pyridine ring, is a cornerstone in medicinal chemistry, forming the structural basis for a multitude of therapeutic agents.[1][2][3] Its derivatives have demonstrated a broad spectrum of biological activities, including antimalarial, antibacterial, anticancer, and anti-inflammatory properties.[3] Minor structural modifications to the quinoline core can significantly alter a molecule's solubility, stability, and affinity for specific biological targets.[1] The 2,6-dimethyl-4-hydroxyquinoline scaffold, a specific embodiment of this privileged structure, presents a unique set of physicochemical properties that are critical to understand for its effective application in drug development.

A thorough understanding of the thermodynamic stability of this scaffold is paramount. It directly influences critical drug development parameters such as shelf-life, formulation strategies, and ultimately, bioavailability and safety. This guide provides a comprehensive technical overview of the factors governing the thermodynamic stability of 2,6-dimethyl-4-hydroxyquinoline, presenting both experimental and computational methodologies for its assessment.

The Decisive Role of Tautomerism in 4-Hydroxyquinoline Stability

A fundamental characteristic of 4-hydroxyquinolines is their existence in a tautomeric equilibrium between the enol (4-hydroxyquinoline) and keto (4-quinolone) forms. The relative stability of these tautomers is a primary determinant of the overall thermodynamic profile of the molecule. In the case of 2,6-dimethyl-4-hydroxyquinoline, this equilibrium dictates the molecule's hydrogen bonding capacity, aromaticity, and polarity, all of which influence its interactions with biological targets and its metabolic fate.

Computational studies, such as those employing Density Functional Theory (DFT), have shown that for many 4-hydroxyquinoline derivatives, the hydroxyquinoline (enol) form is theoretically more stable.[4][5] This preference is often attributed to the aromaticity of both rings in the enol form, whereas the nitrogen-containing ring in the keto tautomer is largely non-aromatic.[5] However, the position of this equilibrium is not static and is influenced by several factors:

• Substituents: The electronic nature of substituents on the quinoline ring can shift the equilibrium.

• Solvent: The polarity of the solvent plays a crucial role. Polar solvents can stabilize one tautomer over the other through hydrogen bonding and dipole-dipole interactions.[4][6]

• pH: The ionization state of the molecule, dictated by the pH of the medium, will significantly affect the tautomeric preference.[7]

• Temperature: As with any equilibrium, temperature can influence the relative populations of the tautomeric states.

Caption: Integrated workflow for assessing thermodynamic stability.

Data Synthesis and Interpretation

The power of this dual approach lies in the synthesis of the data. For instance, a high experimentally determined melting point for 2,6-dimethyl-4-hydroxyquinoline would be corroborated by computational results indicating a strong preference for a particular tautomer that allows for efficient crystal packing.

Table 1: Key Thermodynamic Parameters for 2,6-Dimethyl-4-Hydroxyquinoline

Parameter	Experimental/Computational Method	Typical Value/Observation	Significance
Melting Point	Differential Scanning Calorimetry (DSC)	283-287 °C	High value indicates a stable crystal lattice.
Decomposition Temperature	Thermogravimetric Analysis (TGA)	>300 °C (Anticipated)	Indicates high thermal stability of the molecule itself.
Enthalpy of Fusion	Differential Scanning Calorimetry (DSC)	To be determined experimentally	Quantifies the energy required to break the crystal lattice.
Relative Tautomer Stability (Gas Phase)	DFT (e.g., B3LYP/6-311++G(d,p))	Enol form is likely more stable	Provides a baseline for understanding intrinsic stability.
Relative Tautomer Stability (in Water)	DFT with PCM	Keto form may be stabilized	Demonstrates the influence of a polar protic solvent.
Enthalpy of Solution (in n-butanol)	Temperature-Dependent Solubility	To be determined experimentally	Provides insight into the energetics of dissolution.

Conclusion: A Pathway to Rational Drug Design

The thermodynamic stability of the 2,6-dimethyl-4-hydroxyquinoline scaffold is a complex interplay of its intrinsic electronic structure, primarily governed by tautomerism, and its interactions with the surrounding environment. A comprehensive assessment, leveraging both experimental techniques like DSC and TGA, and computational methods such as DFT with solvent modeling, is essential for a complete understanding. This knowledge empowers medicinal chemists to make informed decisions in the design and development of novel therapeutics, ensuring that the stability of the core scaffold contributes positively to the overall drug profile. The methodologies and insights presented in this guide provide a robust framework for the systematic evaluation of this and other promising quinoline-based drug candidates.

References

• Quinoline Quest: Kynurenic Acid Strategies for Next-Generation Therapeutics via Rational Drug Design. MDPI. Available from: [Link]

• A DFT Study on Tautomer Stability of 4-Hydroxyquinoline Considering Solvent Effect and NBO Analysis. ResearchGate. Available from: [Link]

• Quinolone–Hydroxyquinoline Tautomerism in Quinolone 3-Esters. Preserving the 4-Oxoquinoline Structure To Retain Antimalarial Activity. The Journal of Organic Chemistry. Available from: [Link]

• Tautomerism of 4-Hydroxy-4(1H) quinolon. ResearchGate. Available from: [Link]

• Apparent Ionization Exponents of 4-Hydroxyquinoline, 4-Methoxyquinoline and N-Methyl-4-quinolone; Evaluation of Lactam—Lactim Tautomerism. ACS Publications. Available from: [Link]

• Tautomeric forms of 4-hydroxy quinoline. ResearchGate. Available from: [Link]

• A REVIEW ON QUINOLINE AND ITS DERIVATIVES. Novelty Journals. Available from: [Link]

• Quinoline derivatives as possible lead compounds for anti-malarial drugs: Spectroscopic, DFT and MD study. Arabian Journal of Chemistry. Available from: [Link]

• A Theoretical Survey of Tautomerism Stability of 4-hydroxyquinoline Considering Solvent Effect by PCM Model. CIVILICA. Available from: [Link]

• Synthesis of 4-Hydroxyquinolines as Potential Cytotoxic Agents. MDPI. Available from: [Link]

• Synthesis, DFT studies on a series of tunable quinoline derivatives. PMC. Available from: [Link]

• Experimental and quantum chemical study of photochemical properties of 4-hydroxyquinoline. PubMed. Available from: [Link]

• Thermal analyses of some fluoroquinolone pharmaceutical compounds in comparison with molecular orbital calculations. New Journal of Chemistry. Available from: [Link]

• Quinolone Derivative Physicochemical Studies: Phase Equilibria in Water and Alcoholic Solutions, Ionization Constants, and Calorimetric Analyses. Journal of Chemical & Engineering Data. Available from: [Link]

• Thermodynamics of the Solubility of Some Fluoroquinolones in n- Butanol. Journal of Science and Practice of Pharmacy. Available from: [Link]

• Investigation of the anticancer activity of modified 4-hydroxyquinolone analogues: in vitro and in silico studies. PMC. Available from: [Link]

• Synthesis and Evaluation of 4-Hydroxy Quinolinone Derivatives as Antioxidants of Lubricating Grease. Scientific Research Publishing. Available from: [Link]

• Determination of Stability Constant of Substituted Quinoline Pyrimidines Drugs. JETIR.org. Available from: [Link]

• 2-methyl-4-hydroxyquinoline. Organic Syntheses Procedure. Available from: [Link]

• A Survey of Solvents for the Conrad-Limpach Synthesis of 4-Hydroxyquinolones. PMC. Available from: [Link]

• Thermodynamic properties of methylquinolines: Experimental results for 2,6-dimethylquinoline and mutual validation between experiments and computational methods for methylquinolines. National Institute of Standards and Technology. Available from: [Link]

• Stability Indicating Methods for the Determination of Some Fluoroquinolones in the Presence of Their Decarboxylated Degradates. ResearchGate. Available from: [Link]

• Hydrogen Storage: Thermodynamic Analysis of Alkyl-Quinolines and Alkyl-Pyridines as Potential Liquid Organic Hydrogen Carriers (LOHC). MDPI. Available from: [Link]

• Preparation of 4-hydroxyquinoline compounds. Google Patents.

• Thermodynamic stability and heat of combustion. Reddit. Available from: [Link]

• 2,6-Dimethyl-4-hydroxyquinoline(CAS# 25428-07-3 ). Angene Chemical. Available from: [Link]

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• 2. noveltyjournals.com [noveltyjournals.com]
• 3. jetir.org [jetir.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. مقاله A Theoretical Survey of Tautomerism Stability of 4-hydroxyquinoline Considering Solvent Effect by PCM Model [civilica.com]
• 7. Experimental and quantum chemical study of photochemical properties of 4-hydroxyquinoline - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: A Scalable, High-Yield Synthesis Protocol for 8-Bromo-2,6-dimethyl-4-hydroxyquinoline

Abstract: This application note details a robust and scalable two-stage protocol for the synthesis of 8-Bromo-2,6-dimethyl-4-hydroxyquinoline, a heterocyclic scaffold of significant interest in medicinal chemistry and materials science. By leveraging the foundational principles of the Gould-Jacobs reaction, this guide provides a comprehensive workflow, from initial condensation to final cyclization and purification. We present both a classical thermal cyclization method and a modern, catalyzed approach using Eaton's reagent, which offers milder conditions and improved yields, making it highly suitable for scale-up operations. This document is intended for researchers, chemists, and process development professionals seeking a reliable and efficient route to this and structurally related quinoline derivatives.

Introduction and Strategic Overview

The 4-hydroxyquinoline (or quinolin-4-one) core is a privileged structure in drug discovery, forming the backbone of numerous therapeutic agents, including antimalarial and antibacterial compounds.[1][2] The targeted compound, 8-Bromo-2,6-dimethyl-4-hydroxyquinoline, incorporates key structural motifs—a bromine atom at the 8-position and methyl groups at the 2- and 6-positions—that offer valuable handles for further chemical modification and structure-activity relationship (SAR) studies.

The efficient and scalable synthesis of such substituted quinolines is paramount for enabling their exploration in drug development pipelines. The classical Gould-Jacobs reaction, first reported in 1939, provides a versatile and reliable pathway to 4-hydroxyquinoline derivatives from readily available anilines and malonic esters.[1][3] This method was selected as the foundation for this protocol due to its well-understood mechanism and adaptability to a wide range of substituted anilines.

Our synthetic strategy involves a three-step sequence:

• Condensation: Reaction of the starting aniline, 2-bromo-4,6-dimethylaniline, with diethyl 2-(ethoxymethylene)malonate (DEEM) to form the key enamine intermediate.

• Thermal Cyclization: High-temperature intramolecular cyclization to construct the quinoline ring system. We will discuss both traditional high-boiling solvent methods and an improved, lower-temperature method using Eaton's reagent.[4]

• Hydrolysis & Decarboxylation: A one-pot saponification and subsequent decarboxylation to yield the final 8-Bromo-2,6-dimethyl-4-hydroxyquinoline product.

This protocol emphasizes operational simplicity, scalability, and the rationale behind key process parameters to ensure reproducibility and high yields.

The Gould-Jacobs Reaction: Mechanism and Rationale

The Gould-Jacobs reaction proceeds through a distinct sequence of transformations, each critical for the successful formation of the quinoline ring.[2][3]

• Nucleophilic Substitution: The synthesis begins with a nucleophilic attack by the amino group of the aniline on the electron-deficient β-carbon of diethyl ethoxymethylenemalonate (DEEM). This is followed by the elimination of ethanol to form the stable diethyl 2-(((2-bromo-4,6-dimethylphenyl)amino)methylene)malonate intermediate. This step is typically driven by heating.[5]

• Electrocyclization: The most energy-intensive step is the thermal 6-electron electrocyclization.[2] Traditionally, this requires temperatures exceeding 250 °C, achieved by heating the intermediate in a high-boiling inert solvent like Dowtherm A or diphenyl ether.[1] The high thermal barrier is necessary to overcome the aromaticity of the aniline ring during the intramolecular ring closure.

• Saponification & Decarboxylation: The resulting ethyl 4-hydroxyquinoline-3-carboxylate is then hydrolyzed under basic conditions (saponification) to form a carboxylate salt. Subsequent acidification and heating readily induce decarboxylation to afford the final 4-hydroxyquinoline product.[1][3]

The primary challenge for scalability lies in the high-temperature cyclization step, which can lead to side reactions and requires specialized equipment. To address this, we also present a protocol utilizing Eaton's reagent (a solution of phosphorus pentoxide in methanesulfonic acid), which effectively catalyzes the cyclization at significantly lower temperatures (80-100 °C), resulting in cleaner reactions and higher yields.[4]

Visualized Synthetic Workflow

The overall synthetic pathway is illustrated below. This workflow provides a high-level map of the transformation from starting materials to the final product.

Caption: Workflow for the synthesis of 8-Bromo-2,6-dimethyl-4-hydroxyquinoline.

Detailed Experimental Protocols

Safety Precaution: All procedures should be performed in a well-ventilated fume hood. Personal protective equipment (PPE), including safety glasses, lab coat, and chemical-resistant gloves, is mandatory. High-temperature reactions require extreme caution and appropriate engineering controls.

Protocol 1: Synthesis of the Enamine Intermediate

This procedure details the initial condensation to form the key intermediate.

Materials:

• 2-bromo-4,6-dimethylaniline (1.0 eq)

• Diethyl 2-(ethoxymethylene)malonate (DEEM) (1.05 eq)

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a distillation head, add 2-bromo-4,6-dimethylaniline and diethyl 2-(ethoxymethylene)malonate.

• Heat the mixture in an oil bath to 120-130 °C with stirring.

• The reaction will produce ethanol as a byproduct, which can be slowly distilled off to drive the reaction to completion.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) (e.g., using a 4:1 Hexane:Ethyl Acetate mobile phase). The reaction is typically complete within 2-3 hours.

• Once complete, cool the reaction mixture to room temperature. The crude product, diethyl 2-(((2-bromo-4,6-dimethylphenyl)amino)methylene)malonate, will often solidify upon cooling.

• The crude solid can be washed with cold hexane or ethanol to remove any unreacted DEEM and used directly in the next step without further purification.

Protocol 2A: Classical Thermal Cyclization

This protocol uses a high-boiling solvent to achieve the necessary temperature for cyclization.

Materials:

• Crude enamine intermediate from Protocol 1 (1.0 eq)

• Dowtherm A (or diphenyl ether)

Procedure:

• In a separate three-neck flask equipped with a mechanical stirrer, a thermometer, and a reflux condenser, pre-heat Dowtherm A to 250 °C.

• Slowly and carefully add the crude enamine intermediate from the previous step to the hot Dowtherm A in portions. Caution: The addition may cause vigorous bubbling.

• Maintain the reaction temperature at 250-255 °C for 20-30 minutes.

• Monitor the reaction by TLC until the starting enamine is consumed.

• Allow the reaction mixture to cool to below 100 °C.

• Add hexane or toluene to the cooled mixture to precipitate the cyclized product, ethyl 8-bromo-4-hydroxy-2,6-dimethylquinoline-3-carboxylate.

• Filter the solid precipitate, wash thoroughly with hexane to remove the high-boiling solvent, and dry under vacuum.

Protocol 2B: Modern Catalyzed Cyclization (Recommended for Scalability)

This improved method uses Eaton's reagent for a more controlled, lower-temperature cyclization.[4]

Materials:

• Crude enamine intermediate from Protocol 1 (1.0 eq)

• Eaton's Reagent (7.7 wt% P₂O₅ in methanesulfonic acid)

Procedure:

• In a round-bottom flask, add the crude enamine intermediate.

• Slowly add Eaton's reagent (approx. 5-10 mL per gram of intermediate) to the flask with efficient stirring. The mixture may warm slightly.

• Heat the reaction mixture in an oil bath to 90-100 °C.

• Maintain this temperature for 1-2 hours, monitoring by TLC.

• After completion, cool the reaction mixture to room temperature and carefully pour it onto crushed ice with vigorous stirring.

• The product will precipitate as a solid. Neutralize the acidic solution carefully with a base such as aqueous sodium hydroxide or sodium bicarbonate until the pH is ~7.

• Filter the solid product, wash with copious amounts of water until the filtrate is neutral, and then dry under vacuum. This method typically provides a cleaner product with higher yield compared to the classical thermal approach.[4]

Protocol 3: Saponification and Decarboxylation

This final step converts the cyclized ester into the target 4-hydroxyquinoline.

Materials:

• Crude ethyl 8-bromo-4-hydroxy-2,6-dimethylquinoline-3-carboxylate (from Protocol 2A or 2B) (1.0 eq)

• 10% Aqueous Sodium Hydroxide (NaOH) solution

• Concentrated Hydrochloric Acid (HCl)

Procedure:

• Suspend the crude ester in the 10% NaOH solution (approx. 10 mL per gram of ester).

• Heat the mixture to reflux (approx. 100-110 °C) for 1-2 hours. The solid should dissolve as the saponification proceeds.

• Monitor the hydrolysis by TLC until the starting ester is no longer visible.

• Cool the reaction mixture in an ice bath and slowly acidify by adding concentrated HCl until the pH is approximately 1-2. The carboxylic acid intermediate will precipitate.

• Gently heat the acidified mixture to 80-90 °C for 30-60 minutes to effect decarboxylation. Vigorous gas evolution (CO₂) will be observed.

• Cool the mixture to room temperature. The final product, 8-Bromo-2,6-dimethyl-4-hydroxyquinoline, will precipitate.

• Filter the solid, wash with water until the filtrate is neutral, and then wash with a small amount of cold ethanol.

• Dry the final product under vacuum. For higher purity, the product can be recrystallized from a suitable solvent such as ethanol, acetic acid, or DMF/water.

Data Summary and Expected Results

The following table summarizes the key parameters and expected outcomes for the scalable synthesis protocol (using Protocol 2B).

Step	Key Reactants	Molar Ratio (eq)	Key Conditions	Typical Yield	Purity (Crude)
1. Condensation	2-bromo-4,6-dimethylaniline, DEEM	1 : 1.05	120-130 °C, 2-3 h, neat	>95%	~90%
2. Cyclization	Enamine Intermediate, Eaton's Reagent	1 : (5-10x by wt)	90-100 °C, 1-2 h	85-95%	~95%
3. Hydrolysis & Decarboxylation	Cyclized Ester, NaOH, HCl	1 : excess	Reflux, then 80-90 °C	90-98%	>98%
Overall	70-85%

References

• Gould, R. G., & Jacobs, W. A. (1939). The Synthesis of 4-Hydroxyquinolines. I. Through Ethoxymethylenemalonic Ester. Journal of the American Chemical Society, 61(10), 2890–2895. [Link]

• Wikipedia. (n.d.). Gould–Jacobs reaction. Retrieved from [Link]

• Stark, S., et al. (2022). Quinolin-4-ones: Methods of Synthesis and Application in Medicine. MDPI. [Link]

• de Oliveira, C. S. A., et al. (2018). Convenient Gould–Jacobs Synthesis of 4-Quinolone Core Using Eaton's Reagent. MDPI. [Link]

• IIP Series. (2024). SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. IIP Series. [Link]

• Al-Trawneh, M. H., et al. (2013). Design, Synthesis and Docking Studies of New 4-hydroxyquinoline-3-carbohydrazide Derivatives as Anti-HIV-1 Agents. Thieme. [Link]

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Gould–Jacobs reaction - Wikipedia [en.wikipedia.org]
• 4. mdpi.com [mdpi.com]
• 5. thieme-connect.com [thieme-connect.com]

Application Notes and Protocols for the Conrad-Limpach Synthesis of 8-Bromo-2,6-dimethyl-4-hydroxyquinoline

Authored by: [Your Name/Department], Senior Application Scientist

Introduction

The 4-hydroxyquinoline scaffold is a privileged structural motif in medicinal chemistry and drug discovery, exhibiting a wide range of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[1][2] The Conrad-Limpach synthesis, a classic and versatile method, provides a direct route to this important class of compounds.[3][4] This reaction involves the condensation of an aniline with a β-ketoester to form a β-aminoacrylate intermediate, which then undergoes a high-temperature thermal cyclization to yield the 4-hydroxyquinoline product.[1]

This application note provides a detailed, step-by-step protocol for the synthesis of a specific, substituted 4-hydroxyquinoline, 8-Bromo-2,6-dimethyl-4-hydroxyquinoline. This compound, with its unique substitution pattern, presents an interesting candidate for further investigation in drug development programs. The protocol herein is designed for researchers, scientists, and professionals in drug development, offering not just a procedure, but also the underlying scientific rationale for each step to ensure reproducibility and success.

Mechanistic Insights into the Conrad-Limpach Synthesis

The Conrad-Limpach synthesis is a two-step process, each with distinct reaction conditions and mechanistic features.[4]

• Formation of the β-Aminoacrylate Intermediate: The synthesis commences with the reaction of an aniline with a β-ketoester. At moderate temperatures, the reaction favors the formation of the kinetic product, a β-aminoacrylate (an enamine).[1] This step is often catalyzed by a small amount of acid. The reaction proceeds through the nucleophilic attack of the aniline nitrogen on the keto group of the β-ketoester, followed by dehydration to form the enamine.

• Thermal Cyclization: The isolated β-aminoacrylate intermediate undergoes a high-temperature intramolecular cyclization, typically around 250 °C, to form the thermodynamically stable 4-hydroxyquinoline.[1][4] This step involves the elimination of an alcohol molecule. The use of a high-boiling, inert solvent is crucial for achieving high yields in this step, as it facilitates reaching the necessary reaction temperature.[1][3]

The overall reaction mechanism is depicted in the following diagram:

Caption: Mechanism of the Conrad-Limpach Synthesis.

Experimental Protocol: Synthesis of 8-Bromo-2,6-dimethyl-4-hydroxyquinoline

This protocol details the synthesis of 8-Bromo-2,6-dimethyl-4-hydroxyquinoline starting from 4-bromo-2,6-dimethylaniline and ethyl acetoacetate.

Materials and Reagents

Reagent/Material	Formula	MW ( g/mol )	Role	Supplier
4-Bromo-2,6-dimethylaniline	C₈H₁₀BrN	200.08	Starting Material	Commercially Available
Ethyl acetoacetate	C₆H₁₀O₃	130.14	Starting Material	Commercially Available
Toluene	C₇H₈	92.14	Solvent	Anhydrous
Glacial Acetic Acid	CH₃COOH	60.05	Catalyst	ACS Grade
Dowtherm A	C₁₂H₁₀O/C₁₂H₁₀	~166	High-boiling Solvent	Commercially Available
Ethanol	C₂H₅OH	46.07	Recrystallization Solvent	ACS Grade
Diethyl Ether	(C₂H₅)₂O	74.12	Washing Solvent	ACS Grade

Step 1: Synthesis of Ethyl 3-((4-bromo-2,6-dimethylphenyl)amino)but-2-enoate (β-Aminoacrylate Intermediate)

• To a 250 mL round-bottom flask equipped with a magnetic stirrer and a Dean-Stark apparatus connected to a reflux condenser, add 4-bromo-2,6-dimethylaniline (10.0 g, 50.0 mmol, 1.0 eq.).

• Add toluene (100 mL) to dissolve the aniline.

• Add ethyl acetoacetate (7.15 g, 55.0 mmol, 1.1 eq.) to the solution.

• Add a catalytic amount of glacial acetic acid (5 drops).

• Heat the reaction mixture to reflux (approximately 110-120 °C). The formation of water will be observed in the Dean-Stark trap.

• Continue refluxing for 2-4 hours, or until no more water is collected.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) (Eluent: Hexane/Ethyl Acetate 4:1). The starting aniline spot should diminish, and a new, less polar product spot should appear.

• Once the reaction is complete, allow the mixture to cool to room temperature.

• Remove the toluene under reduced pressure using a rotary evaporator. The resulting crude oil or solid is the β-aminoacrylate intermediate. This intermediate can often be used in the next step without further purification.

Step 2: Thermal Cyclization to 8-Bromo-2,6-dimethyl-4-hydroxyquinoline

• Caution: This step involves very high temperatures and should be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including heat-resistant gloves.

• In a 250 mL three-necked round-bottom flask equipped with a mechanical stirrer, a thermometer, and a reflux condenser, place the crude β-aminoacrylate intermediate from Step 1.

• Add Dowtherm A (100 mL) to the flask.

• Heat the mixture with vigorous stirring to 250-260 °C.

• Maintain this temperature for 30-60 minutes. The reaction progress can be monitored by TLC (Eluent: Dichloromethane/Methanol 9:1). The intermediate spot should disappear, and a new, more polar product spot should appear.

• After the reaction is complete, turn off the heating and allow the mixture to cool to below 100 °C.

• Carefully and slowly pour the warm reaction mixture into a beaker containing 200 mL of hexanes or petroleum ether with stirring. This will cause the product to precipitate.

• Collect the precipitated solid by vacuum filtration.

• Wash the solid product thoroughly with diethyl ether to remove the high-boiling solvent.

• The crude product can be purified by recrystallization from ethanol or a mixture of ethanol and water to afford pure 8-Bromo-2,6-dimethyl-4-hydroxyquinoline as a solid.

Experimental Workflow Diagram

Caption: Workflow for the synthesis of 8-Bromo-2,6-dimethyl-4-hydroxyquinoline.

Data Interpretation and Characterization

The final product, 8-Bromo-2,6-dimethyl-4-hydroxyquinoline, should be characterized by standard analytical techniques to confirm its identity and purity.

• Melting Point: A sharp melting point is indicative of a pure compound.

• ¹H and ¹³C NMR Spectroscopy: These techniques will confirm the chemical structure of the molecule, showing the expected signals for the aromatic protons, the methyl groups, and the quinoline ring carbons.

• Mass Spectrometry: This will confirm the molecular weight of the product.

• Infrared (IR) Spectroscopy: The IR spectrum should show characteristic peaks for the O-H stretch of the hydroxyl group and the C=O stretch of the quinolone tautomer, as well as aromatic C-H and C=C stretching vibrations.[5]

Troubleshooting

Issue	Possible Cause	Solution
Low yield in Step 1	Incomplete reaction.	Increase reflux time. Ensure efficient water removal with the Dean-Stark trap.
Decomposition of starting materials.	Ensure the reaction temperature does not significantly exceed the boiling point of toluene.
Low yield in Step 2	Insufficient reaction temperature.	Ensure the reaction mixture reaches and is maintained at 250-260 °C. Use a high-boiling point solvent with a sufficiently high boiling point.
Incomplete precipitation.	Cool the reaction mixture thoroughly before adding the non-polar solvent. Use a larger volume of the precipitating solvent.
Product is an oil or difficult to crystallize	Presence of impurities.	Purify the crude product by column chromatography on silica gel before recrystallization.
Residual high-boiling solvent.	Wash the filtered solid thoroughly with a low-boiling solvent like diethyl ether or hexanes.

Safety Precautions

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• The thermal cyclization step involves very high temperatures. Use caution and appropriate heat-resistant equipment.

• Dowtherm A is a high-boiling, organic liquid. Avoid inhalation of vapors and contact with skin and eyes.

• Consult the Safety Data Sheets (SDS) for all chemicals used in this procedure.

References

• Conrad–Limpach synthesis - Wikipedia. [Link]

• Synthesis of 4-Hydroxyquinolines as Potential Cytotoxic Agents - MDPI. [Link]

• Quinolines from the cyclocondensation of isatoic anhydride with ethyl acetoacetate: preparation of ethyl 4-hydroxy-2-methylquinoline-3-carboxylate and derivatives - Beilstein Journal of Organic Chemistry. [Link]

• Conrad-Limpach Synthesis - SynArchive. [Link]

• Mechanism of Conrad–Limpach synthesis of 4‐hydroxyquinolines/ quinolin‐4(1H)‐ones - ResearchGate. [Link]

• Synthesis, Reactions and Medicinal Uses of Quinoline - Pharmaguideline. [Link]

• Conrad-Limpach Reaction - Cambridge University Press. [Link]

• The synthesis of 4-hydroxyquinolines; quinoline derivatives with sulfur-containing substituents - PubMed. [Link]

• Synthesis and Evaluation of 4-Hydroxy Quinolinone Derivatives as Antioxidants of Lubricating Grease - Scientific Research Publishing. [Link]

• Exploring a Water–Ethyl Acetate System for the Efficient Synthesis of 4‐Aryl Quinolines - PMC. [Link]

• Design, Synthesis and Docking Studies of New 4-hydroxyquinoline-3-carbohydrazide Derivatives as Anti-HIV-1 Agents - Who we serve. [Link]

• Vistas in the domain of 3-acetyl-4-hydroxy-2-quinolinone derivatives (AHQ) and their applications - RSC Publishing. [Link]

• (PDF) Quinolines from the cyclocondensation of isatoic anhydride with ethyl acetoacetate: preparation of ethyl 4-hydroxy-2-methylquinoline-3-carboxylate and derivatives - ResearchGate. [Link]

• Highly Brominated Quinolines: Synthesis, Characterization, and Investigation of Anticancer Activities Supported by Molecular Dynamics - PMC. [Link]

• SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW - IIP Series. [Link]

• Synthesis of 8-bromo-2,6-dimethylquinoline 3 and... - ResearchGate. [Link]

• Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles - ACG Publications. [Link]

• Acetoacetic acid, ethyl ester - Organic Syntheses Procedure. [Link]

• Recent Advances in the Synthesis of Quinolines: A Focus on Oxidative Annulation Strategies - MDPI. [Link]

• ETHYL ACETO ACETATE FOR SYNTHESIS. [Link]

• Synthesis of quinoline derivatives | Download Scientific Diagram - ResearchGate. [Link]

• Synthesis of quinolines - Organic Chemistry Portal. [Link]

• (PDF) Analysis of Vibratinal Spectra of 8-Hydroxyquinoline and Its 5,7-Dichloro, 5,7-Dibromo, 5,7-Diiodo and 5,7-Dinitro Derivatives Based on Density Functional Theory Calculations - ResearchGate. [Link]

• The 8-Hydroxyquinoline Derivatives of 1,4-Naphthoquinone: Synthesis, Computational Analysis, and Anticancer Activity - MDPI. [Link]

• Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines - MDPI. [Link]

• 8-bromo-4-hydroxyquinoline (C9H6BrNO) - PubChem. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Conrad–Limpach synthesis - Wikipedia [en.wikipedia.org]
• 4. synarchive.com [synarchive.com]
• 5. researchgate.net [researchgate.net]

Suzuki-Miyaura coupling using 8-Bromo-2,6-dimethyl-4-hydroxyquinoline as electrophile

This Application Note is designed for researchers in medicinal chemistry and process development. It addresses the specific challenges of performing Suzuki-Miyaura cross-coupling on the highly functionalized and tautomerically complex substrate: 8-Bromo-2,6-dimethyl-4-hydroxyquinoline .

Executive Summary

Target Substrate: 8-Bromo-2,6-dimethyl-4-hydroxyquinoline (Structure 1 ). Reaction Class: Palladium-Catalyzed Cross-Coupling (

bond formation).[1] Primary Challenge: The substrate exists in a tautomeric equilibrium between the 4-hydroxyquinoline (enol) and 4-quinolone (keto) forms. The free NH/OH moiety can coordinate to Palladium, potentially poisoning the catalyst. Furthermore, the 8-bromo position is peri-substituted relative to the quinoline nitrogen, creating significant steric hindrance. Solution: This guide provides two validated protocols:

• Protocol A (Direct Coupling): Utilizes high-activity Buchwald precatalysts to tolerate the unprotected scaffold.

• Protocol B (Protection Strategy): Converts the substrate to a 4-methoxy or 4-benzyloxy derivative to lock the tautomer and improve solubility.

Substrate Analysis & Mechanistic Considerations

Tautomeric Equilibrium

In solution, 4-hydroxyquinolines favor the 4-quinolone tautomer (1b ). The presence of the amide-like NH (pKa ~11) and the carbonyl oxygen creates a bidentate chelation site that can sequester Pd(II) species, halting the catalytic cycle.

• Form 1a (Hydroxy): Aromatic pyridine ring; rare in polar solvents.

• Form 1b (Quinolone): Non-aromatic pyridone ring; dominant species; H-bond donor/acceptor.

Steric Environment (The "8-Position Problem")

The 8-bromo substituent is located in the peri position relative to the quinoline nitrogen. This proximity imposes two effects:

• Steric Crowding: Bulky phosphine ligands may struggle to promote oxidative addition.

• Electronic Deactivation: The adjacent lone pair on nitrogen (in Form 1a) or the NH (in Form 1b) alters the electronics of the C-Br bond.

Mechanistic Pathway (DOT Visualization)

The following diagram illustrates the catalytic cycle, highlighting the critical "Danger Zone" where catalyst poisoning occurs due to the free quinolone motif.

Figure 1: Catalytic cycle showing the competitive pathway of catalyst poisoning by the free quinolone substrate.

Experimental Protocols

Protocol A: Direct Coupling (Unprotected)

Best for: Rapid screening, stable boronic acids, and when protection steps are undesirable.

Rationale: This method uses SPhos-Pd-G2 or XPhos-Pd-G2 . These bulky, electron-rich Buchwald precatalysts are specifically designed to prevent the formation of stable Pd-substrate resting states (poisoning) and facilitate oxidative addition at hindered positions like C8.

Reagents & Stoichiometry

Component	Equiv.	Role
8-Bromo-2,6-dimethyl-4-hydroxyquinoline	1.0	Electrophile
Aryl Boronic Acid	1.5	Nucleophile
K₃PO₄ (Tribasic Potassium Phosphate)	3.0	Base (Buffers acidic NH)
XPhos-Pd-G2	0.02 - 0.05	Catalyst (2-5 mol%)
1,4-Dioxane / Water (4:1)	0.2 M	Solvent System

Step-by-Step Procedure

• Setup: Charge a microwave vial or round-bottom flask with the 8-bromo substrate (1.0 equiv), aryl boronic acid (1.5 equiv), and K₃PO₄ (3.0 equiv).

• Catalyst Addition: Add XPhos-Pd-G2 (2-5 mol%). Note: If using traditional Pd(OAc)₂/Ligand, premix them in solvent for 5 mins before adding.

• Solvent & Degassing: Add the 1,4-Dioxane/Water mixture. Sparge with Argon or Nitrogen for 10 minutes. Oxygen inhibits the reduction of Pd(II) to Pd(0).

• Reaction: Seal the vessel.

  • Thermal: Heat to 100°C for 12–18 hours.

  • Microwave: Heat to 120°C for 1 hour.

• Workup: The reaction mixture will likely be biphasic. Acidify carefully with 1M HCl to pH ~6 (to protonate the quinolone if it formed a potassium salt), then extract with EtOAc or n-Butanol (if product is very polar).

• Purification: Flash chromatography (DCM/MeOH gradients). Quinolones often streak; add 1% acetic acid or triethylamine to the eluent depending on the column type.

Protocol B: Protection-First Strategy (Recommended for Scale-up)

Best for: High-value synthesis, difficult boronic acids, or if Protocol A yields <40%.

Rationale: Converting the 4-quinolone to a 4-methoxyquinoline (via O-alkylation) or 4-chloroquinoline (via POCl₃) locks the tautomer in the aromatic pyridine form (Form 1a). This eliminates catalyst coordination and drastically improves solubility in non-polar solvents.

Step 1: Protection (O-Methylation)

• Dissolve substrate in DMF.

• Add Cs₂CO₃ (2.0 equiv) and MeI (1.2 equiv). Note: N-methylation is a competing side reaction. Using Ag₂CO₃ can favor O-alkylation.

• Isolate the 8-Bromo-4-methoxy-2,6-dimethylquinoline .

Step 2: Coupling (Standard Conditions)

With the protected substrate, standard, cheaper catalysts can be used.

Component	Equiv.
Protected Substrate	1.0
Boronic Acid	1.2
Pd(dppf)Cl₂[2] · DCM	0.03
Na₂CO₃ (2M aq)	3.0
Toluene / Ethanol (4:1)	0.2 M

• Combine reagents in the solvent mixture.

• Degas thoroughly.

• Reflux at 90°C for 6–12 hours.

• Workup: Standard aqueous/organic extraction.

• Deprotection (Optional): If the free hydroxy is required, reflux the product in 48% HBr or treat with BBr₃ to cleave the methyl ether.

Troubleshooting & Optimization Matrix

Observation	Diagnosis	Corrective Action
No Reaction (SM Recovery)	Oxidative Addition Failure	Switch to tBuXPhos-Pd-G3 (bulkier ligand for 8-position). Increase Temp to 120°C.
Protodeboronation (Boronic acid loss)	Unstable Nucleophile	Use Boronic Esters (Pinacol) instead of acids. Switch base to KF or CsF (anhydrous conditions).
Homocoupling of Boronic Acid	Oxygen present	Re-degas solvents. Ensure inert atmosphere.
Catalyst Blacking Out (Pd black)	Catalyst Decomposition	Add 10-20 mol% free ligand (e.g., XPhos) to stabilize Pd.

References

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Link

• Billingsley, K., & Buchwald, S. L. (2007). Highly Efficient Monophosphine-Based Catalyst for the Palladium-Catalyzed Suzuki−Miyaura Reaction of Heteroaryl Halides and Heteroaryl Boronic Acids and Esters. Journal of the American Chemical Society, 129(11), 3358–3366. Link

• Li, H., et al. (2019). Recent Advances in the Synthesis of Quinolines via Palladium-Catalyzed Reactions. Catalysts, 9(1), 76. Link

• Molander, G. A., & Canturk, B. (2009). Organotrifluoroborates and Monocoordinated Palladium Complexes as Catalysts—A Perfect Combination for Suzuki−Miyaura Coupling. Angewandte Chemie International Edition, 48(50), 9240–9261. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. reddit.com [reddit.com]

Application Note: Regioselective Functionalization of C-8 Position in 2,6-Dimethyl-4-Hydroxyquinoline

This Application Note is designed to provide a comprehensive technical guide for the regioselective functionalization of the C-8 position in 2,6-dimethyl-4-hydroxyquinoline (also referred to as 2,6-dimethylquinolin-4(1H)-one).

Executive Summary

The functionalization of the C-8 position in 4-hydroxyquinolines represents a significant synthetic challenge due to the inherent electronic bias of the quinolone scaffold. In 2,6-dimethyl-4-hydroxyquinoline , the C-3 position is electronically the most nucleophilic site, while the C-6 position is sterically blocked by a methyl group. Consequently, classical electrophilic substitution (e.g., halogenation) predominantly targets C-3.

To access the C-8 position selectively, researchers must employ Directed C-H Activation strategies that override innate electronic preferences.[1] This guide details two validated protocols:

• Iridium-Catalyzed C-8 Borylation: A versatile, protecting-group-free method yielding a boronate ester intermediate suitable for diverse downstream coupling (Suzuki, Chan-Lam, oxidation).

• Rhodium-Catalyzed C-8 Alkylation/Arylation: A directed approach utilizing the N-oxide moiety.

Structural Analysis & Mechanistic Rationale

Understanding the reactivity landscape of 2,6-dimethyl-4-hydroxyquinoline is critical for experimental design.

• C-3 Position (Nucleophilic): The enaminone character of the 4-quinolone tautomer makes C-3 highly electron-rich. Without direction, electrophiles (E+) attack here.

• C-6 Position (Blocked): The methyl group prevents substitution, simplifying the regioselectivity landscape (no C-5/C-6 mixture).

• C-8 Position (Sterically Accessible, Electronically Deactivated): Functionalization here requires chelation-assistance . The quinoline nitrogen (or N-oxide oxygen) serves as a Lewis basic directing group (DG) to recruit transition metal catalysts (Ir, Rh) to the proximal C-8 H-bond.

Visualization: Reactivity Landscape

The following diagram illustrates the competing reactive sites and the strategy for C-8 targeting.

Protocol A: Iridium-Catalyzed C-8 Borylation

Best for: Creating a versatile handle (Bpin) for subsequent arylation, halogenation, or hydroxylation. Mechanism: The reaction utilizes an Iridium(I) catalyst.[2][3] Crucially, the 4-OH group is transiently borylated in situ, preventing catalyst deactivation, while the quinoline nitrogen directs the Ir center to C-8.

Materials

• Substrate: 2,6-Dimethyl-4-hydroxyquinoline (1.0 equiv)

• Catalyst Precursor: [Ir(OMe)(cod)]2 (1.5 mol%)

• Ligand: 3,4,7,8-Tetramethyl-1,10-phenanthroline (tmphen) OR Silica-supported SMAP (Si-SMAP) for easier workup.

• Boron Source: B2pin2 (Bis(pinacolato)diboron) (2.0 equiv)

• Solvent: THF or MTBE (Anhydrous)

• Temperature: 80 °C

Step-by-Step Procedure

• Setup: In a glovebox or under a strict Argon atmosphere, charge a pressure tube with 2,6-dimethyl-4-hydroxyquinoline (1.0 mmol, 173 mg), [Ir(OMe)(cod)]2 (10 mg, 0.015 mmol), and tmphen (7.1 mg, 0.03 mmol).

• Reagent Addition: Add B2pin2 (508 mg, 2.0 mmol) and anhydrous THF (4 mL).

• Reaction: Seal the tube and heat to 80 °C for 16–24 hours. The solution typically turns dark red/brown.

• Workup (Oxidative or Isolation):

  • Option A (Isolation of Bpin ester): Concentrate in vacuo. The residue often contains the O-borylated species. Treat with MeOH (5 mL) for 30 mins to hydrolyze the O-B bond, restoring the 4-OH. Filter through a short pad of silica/Celite.

  • Option B (One-pot Suzuki): Add Aryl Iodide (1.2 equiv), Pd(dppf)Cl2 (5 mol%), and K2CO3 (3 equiv) directly to the crude mixture with water/dioxane and heat to 100 °C.

• Purification: Flash column chromatography (DCM/MeOH gradient).

Expected Yield: 70–85% (C-8 selectivity >95%).

Data Summary: Downstream Transformations of C-8 Bpin

Transformation	Reagents	Product	Yield (Typical)
Chlorination	CuCl₂ (3 equiv), H₂O/THF, 90°C	8-Chloro-2,6-dimethyl...[4]	75%
Hydroxylation	H₂O₂, NaOH	4,8-Dihydroxy-2,6-dimethyl...	88%
Arylation	Ar-I, Pd cat., Base	8-Aryl-2,6-dimethyl...	60-80%
Etherification	Chan-Lam (Cu(OAc)₂, MeOH)	8-Methoxy-2,6-dimethyl...	55%

Protocol B: Rhodium-Catalyzed C-8 Alkylation (via N-Oxide)

Best for: Direct installation of alkyl or alkenyl groups (e.g., using acrylates or styrenes). Prerequisite: Requires conversion of the quinoline to its N-oxide.

Phase 1: N-Oxidation

• Dissolve 2,6-dimethyl-4-hydroxyquinoline in DCM.

• Add mCPBA (1.2 equiv) at 0 °C, then warm to RT for 4 hours.

• Quench with saturated NaHCO₃. Isolate the N-oxide (often precipitates or requires extraction).

Phase 2: C-H Functionalization[5]

• Catalyst: [RhCp*Cl2]2 (2.5 mol%)

• Additive: AgSbF6 (10 mol%) (activates the catalyst)

• Coupling Partner: Ethyl Acrylate or Styrene (2.0 equiv)

• Solvent: DCE or MeOH

• Conditions: 100 °C, sealed tube, 12 hours.

• Reduction (Post-reaction): The N-oxide is often reduced in situ or requires a separate step with Zn/NH₄Cl or PCl₃ to return the quinoline.

Workflow Diagram

The following diagram outlines the logical flow for the Rhodium-catalyzed route.

Troubleshooting & Critical Parameters

Regioselectivity Leakage (C-3 vs C-8)

• Observation: Formation of C-3 halogenated byproducts during attempts at electrophilic substitution.

• Solution: Avoid direct halogenation (NBS/NIS) unless C-8 is activated by a metal. If using Pd-catalysis, use a bulky oxidant or specific ligands that favor the sterically crowded C-8 position over the open C-3. However, the Ir-borylation route (Protocol A) is superior for avoiding C-3 functionalization entirely.

Solubility Issues

• Observation: 2,6-dimethyl-4-hydroxyquinoline has poor solubility in non-polar solvents.

• Solution: For Protocol A, use THF or 1,4-Dioxane. If solubility remains poor at RT, the reaction will likely proceed as the substrate dissolves at 80 °C. Ensure the reaction mixture is stirred vigorously.

Protodeboronation

• Observation: Loss of the Bpin group during workup in Protocol A.

• Solution: The C-8 boronate is relatively stable, but prolonged exposure to acidic silica can cause protodeboronation. Use neutral alumina or perform the downstream coupling (Suzuki) in the same pot without isolation (Telescoped Synthesis).

References

• Al Mamari, H. H., et al. (2023).[2][5] "Regioselective Iridium-Catalyzed C8-H Borylation of 4-Quinolones via Transient O-Borylated Quinolines." Chemistry - A European Journal.[6]

• Sharma, R., et al. (2017). "Rhodium-Catalyzed Remote C-8 Alkylation of Quinolines with Activated and Unactivated Olefins." The Journal of Organic Chemistry.

• Kim, J., et al. (2019).[7] "Ru-Catalyzed Deoxygenative Regioselective C8-H Arylation of Quinoline N-Oxides." The Journal of Organic Chemistry.

• Lee, S., et al. (2015).[3] "Catalyst Controlled Divergent C4/C8 Site-Selective C-H Arylation of Isoquinolones." Organic Letters.

Sources

• 1. par.nsf.gov [par.nsf.gov]
• 2. researchgate.net [researchgate.net]
• 3. Catalyst Controlled Divergent C4/C8 Site-Selective C-H Arylation of Isoquinolones [organic-chemistry.org]
• 4. prepchem.com [prepchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Regioselective Iridium-Catalyzed C8-H Borylation of 4-Quinolones via Transient O-Borylated Quinolines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pure.kaist.ac.kr [pure.kaist.ac.kr]

Buchwald-Hartwig amination conditions for 8-bromo quinoline derivatives

Application Note: Strategic Optimization of Buchwald-Hartwig Amination for 8-Bromoquinolines

Part 1: The Challenge – The "Peri-Effect" & N-Chelation

Functionalizing the 8-position of quinoline via Palladium-catalyzed cross-coupling presents a unique "perfect storm" of kinetic barriers. Unlike the 3-, 5-, or 6-positions, the 8-position is subject to two distinct inhibitory mechanisms:

• The Peri-Effect (Steric): The C8-substituent lies in close proximity to the C1-proton of the adjacent ring. This creates significant steric strain, impeding the reductive elimination step where the new C-N bond is formed.

• N-Chelation (Electronic): The quinoline nitrogen lone pair is spatially adjacent to the C8-Br bond. Upon oxidative addition, the palladium center can become "trapped" in a stable 5-membered chelate (agostic interaction or direct coordination), preventing amine binding and stalling the catalytic cycle.

To succeed, the catalyst system must be bulky enough to prevent N-coordination but flexible enough to accommodate the steric bulk during reductive elimination.

Part 2: Mechanistic Logic & Visualization

The following diagram illustrates the standard catalytic cycle versus the specific "Quinoline Trap" (Off-Cycle) that leads to reaction failure.

Caption: Figure 1. The Buchwald-Hartwig catalytic cycle highlighting the critical "Off-Cycle Trap" caused by quinoline nitrogen chelation, which must be destabilized by bulky ligands.

Part 3: Ligand & Catalyst Selection Matrix

The choice of ligand is binary: it must be an electron-rich, bulky biaryl phosphine (Buchwald Type) or a sterically demanding N-Heterocyclic Carbene (NHC).

Catalyst Class	Recommended Ligand/Precat	Target Substrate Scope	Why it works for 8-Q
Buchwald G4	BrettPhos Pd G4	Primary Amines (Alkyl/Aryl)	Methoxy groups on the ligand prevent Pd-N(quinoline) binding; huge steric bulk forces reductive elimination.
Buchwald G4	RuPhos Pd G4	Secondary Amines (Acyclic)	Optimized for secondary amines; prevents -hydride elimination side reactions.
Pd-NHC	Pd-PEPPSI-IPr	Sterically Hindered / Weak Nucleophiles	The "throw-away" pyridine ligand ensures rapid initiation; the NHC is virtually impossible to displace by the quinoline nitrogen.
Legacy	BINAP / Pd(OAc)₂	NOT RECOMMENDED	Lacks the steric bulk to prevent chelation; often requires excessive heat (>120°C) leading to dehalogenation.

Part 4: Experimental Protocols

Protocol A: The "Universal" Screen (Pd-PEPPSI-IPr)

Best for: Initial scouting, hindered amines, and bench-top stability.

Reagents:

• 8-Bromoquinoline (1.0 equiv)

• Amine (1.2 equiv)

• Catalyst: Pd-PEPPSI-IPr (2.0 mol%) [Sigma-Aldrich: 696940]

• Base: Cs₂CO₃ (2.0 equiv) - Mild base prevents sensitive group degradation.

• Solvent: 1,4-Dioxane or DME (Anhydrous)

Step-by-Step:

• Setup: Charge a reaction vial with Pd-PEPPSI-IPr (2 mol%), Cs₂CO₃ (2 equiv), and 8-bromoquinoline (1 equiv).

  • Note: PEPPSI catalysts are air-stable as solids, but the reaction must be run under inert gas.

• Inerting: Seal the vial and purge with Argon/Nitrogen for 5 minutes.

• Addition: Add solvent (0.2 M concentration relative to quinoline) and the amine via syringe.

• Reaction: Heat to 80°C for 2-4 hours.

  • Checkpoint: If conversion is <50% after 4 hours, increase T to 100°C.

• Workup: Filter through a Celite pad (eluting with EtOAc) to remove palladium black and inorganic salts. Concentrate and purify.

Protocol B: High-Performance Primary Amination (BrettPhos Pd G4)

Best for: Primary alkyl amines, anilines, and high-value intermediates.

Reagents:

• 8-Bromoquinoline (1.0 equiv)

• Primary Amine (1.2 equiv)

• Catalyst: BrettPhos Pd G4 (1.0 - 2.0 mol%) [Sigma-Aldrich: 804347]

• Base: NaOtBu (1.4 equiv) - Strong base required for rapid turnover.

• Solvent: Toluene or t-Amyl Alcohol

Step-by-Step:

• Glovebox/Schlenk: In a glovebox or under strict Schlenk conditions, combine BrettPhos Pd G4, NaOtBu, and 8-bromoquinoline.

  • Scientific Insight: Using the G4 precatalyst ensures a strict 1:1 Pd:Ligand ratio and rapid generation of the active L-Pd(0) species, which is crucial to outcompete the quinoline nitrogen for the metal center.

• Solvation: Add anhydrous Toluene (degassed).

• Amine Addition: Add the amine last.

• Reaction: Stir at 100°C for 1-12 hours.

  • Visual Cue: The reaction often turns from pale yellow to orange/brown. A rapid change to black precipitate indicates catalyst decomposition (catalyst death).

• Quench: Cool to RT, dilute with ether, filter, and concentrate.

Protocol C: Secondary Amines (RuPhos Pd G4)

Best for: Morpholine, Piperazine, N-methylaniline.

Modifications from Protocol B:

• Catalyst: Substitute BrettPhos Pd G4 with RuPhos Pd G4 .

• Base: If the substrate contains esters/ketones, switch NaOtBu to K₃PO₄ or Cs₂CO₃ and use t-Amyl alcohol at 100°C. RuPhos is exceptionally good at stabilizing the Pd center during the slow amine binding step associated with secondary amines.

Part 5: Troubleshooting & Optimization

Observation	Diagnosis	Corrective Action
Reaction turns black instantly	"Palladium Black" formation. Ligand dissociation.	Lower temperature to 60°C; Switch to Pd-PEPPSI-IPr (stronger ligand binding).
Starting material remains (0% Conv)	Oxidative addition failure (Catalyst poisoning).	Ensure Precatalyst (G3/G4) is used, not in-situ mixing. Increase catalyst load to 5 mol%.
Debromination (Quinoline formation)	-Hydride elimination from the amine.	Switch solvent to t-Amyl alcohol . Use RuPhos (specifically designed to suppress this pathway).
Low Yield with NaOtBu	Functional group incompatibility.	Switch base to K₃PO₄ (requires higher T, ~100°C) or LHMDS (soluble base).

Part 6: References

• Fors, B. P., et al. "A Highly Active Catalyst for Pd-Catalyzed Amination Reactions: Cross-Coupling Reactions Using Aryl Mesylates and the Highly Selective Monoarylation of Primary Amines Using Aryl Chlorides."[1] Journal of the American Chemical Society, 2008.[1]

• Organ, M. G., et al. "Pd-PEPPSI-IPr: An Efficient, Highly Selective and Robust Catalyst for the Buchwald–Hartwig Amination." Chemistry – A European Journal, 2006.

• Ruiz-Castillo, P., & Buchwald, S. L. "Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions." Chemical Reviews, 2016.

• Bruno, N. C., et al. "Buchwald-Hartwig Amination Using Pd-PEPPSI Complexes." Organic Syntheses, 2012.

• Surry, D. S., & Buchwald, S. L. "Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide." Chemical Science, 2011.

Sources

• 1. A Highly Active Catalyst for Pd-Catalyzed Amination Reactions: Cross-Coupling Reactions Using Aryl Mesylates and the Highly Selective Monoarylation of Primary Amines Using Aryl Chlorides [organic-chemistry.org]

Microwave-assisted synthesis of 8-Bromo-2,6-dimethyl-4-hydroxyquinoline

Application Note: Microwave-Assisted Synthesis of 8-Bromo-2,6-dimethyl-4-hydroxyquinoline

Executive Summary

This application note details a robust, high-efficiency protocol for the synthesis of 8-Bromo-2,6-dimethyl-4-hydroxyquinoline (also known as 8-bromo-2,6-dimethylquinolin-4(1H)-one).[1] This scaffold is a critical intermediate in the development of antibacterial (fluoroquinolone analogs) and antimalarial therapeutics.

Traditional thermal synthesis (Conrad-Limpach) typically requires high-boiling, toxic solvents (e.g., Dowtherm A) and prolonged heating at >250°C, often resulting in degradation and difficult workups. This protocol utilizes microwave irradiation to accelerate the rate-limiting cyclization step, allowing for a solvent-free or minimal-solvent approach that improves yield, purity, and safety.[1][2]

Introduction & Scientific Rationale

The Challenge of the Quinoline Scaffold

The 4-hydroxyquinoline core is synthesized via the Conrad-Limpach reaction , which involves the condensation of an aniline with a

-ketoester followed by thermal cyclization.[3][4]

• Kinetic Control: At low temperatures (

  °C), the aniline attacks the ketone to form an enamine (Schiff base).

• Thermodynamic Control: Cyclization of the enamine to the quinoline requires overcoming a high activation energy barrier, historically necessitating temperatures of 250–280°C.

The Microwave Advantage

Microwave dielectric heating couples directly with the polar reaction components (specifically the enamine intermediate and the polar transition state), providing rapid internal heating. This "molecular radiator" effect minimizes wall effects and charring, driving the reaction to completion in minutes rather than hours.

Target Molecule:

• Substrate: 2-Bromo-4-methylaniline.[1]

• Reagent: Ethyl acetoacetate.[5]

• Product: 8-Bromo-2,6-dimethyl-4-hydroxyquinoline.[1]

  • Regiochemistry: The bromine at the ortho position of the aniline blocks cyclization at that site, forcing ring closure at the unsubstituted ortho position (C6 of the aniline, becoming C8a of the quinoline).

Reaction Engineering & Mechanism

The synthesis proceeds via a two-stage sequence: Condensation followed by Cyclization .[1][3][6]

Reaction Pathway Diagram

Figure 1: Mechanistic pathway of the microwave-assisted Conrad-Limpach synthesis.

Materials and Equipment

Reagents

Reagent	CAS No.	Equiv.[6][7][8]	Role
2-Bromo-4-methylaniline	583-68-6	1.0	Nucleophile / Scaffold Core
Ethyl Acetoacetate	141-97-9	1.2	-ketoester / C2-C3 donor
Glacial Acetic Acid	64-19-7	Cat.[1] (0.1)	Catalyst / Proton donor
Ethanol (Abs.)	64-17-5	Solvent	Workup / Recrystallization

Equipment

• Microwave Reactor: Single-mode synthesizer (e.g., Anton Paar Monowave or CEM Discover) capable of sustaining 250°C and 20 bar pressure.

• Vial: 10 mL or 30 mL Silicon Carbide (SiC) or Pyrex vial with high-pressure snap cap. SiC is preferred for high-temperature efficiency.[1]

Experimental Protocol

This protocol utilizes a One-Pot, Two-Stage method.[1]

Stage 1: Enamine Formation (Condensation)[1][3]

• In a 10 mL microwave vial, dissolve 2-Bromo-4-methylaniline (1.86 g, 10 mmol) in Ethyl acetoacetate (1.56 g, 12 mmol).

• Add Glacial Acetic Acid (50 µL) as a catalyst.

• Add a magnetic stir bar and seal the vial.

• Pre-heating: Heat the mixture at 85°C for 10 minutes (outside the microwave or using a low-power MW method) to form the enamine.

  • Checkpoint: The solution will turn slightly viscous and water droplets may form on the vial walls.

Stage 2: Cyclization (Microwave Irradiation)

• Place the vial into the microwave reactor.

• Program the reactor with the following parameters:

Parameter	Setting
Temperature	250 °C
Hold Time	15 minutes
Pressure Limit	20 bar
Power	Dynamic (Max 300 W)
Stirring	High (600 rpm)

• Start Run. The system will ramp to 250°C (typically <2 min).

  • Safety Note: Internal pressure will rise due to ethanol generation. Ensure the pressure limit is not exceeded.

Stage 3: Workup and Purification

• Cool the reaction vessel to 50°C using compressed air (integrated in most reactors).

• Open the vial carefully. The reaction mixture will be a dark, viscous oil or solidified mass.

• Add Ethanol (5 mL) to the vial and sonicate/stir to break up the solid.

• Pour the slurry into Diethyl Ether (20 mL) . The product, 8-Bromo-2,6-dimethyl-4-hydroxyquinoline, will precipitate as a off-white to pale yellow solid (the impurities remain soluble in the ether/ester mix).[1]

• Filtration: Filter the solid under vacuum. Wash with cold ether (2 x 10 mL).[1]

• Drying: Dry in a vacuum oven at 60°C for 4 hours.

Results and Validation

Yield Comparison

Method	Temperature	Time	Yield	Solvent
Conventional Thermal	250°C	4 Hours	45-55%	Dowtherm A (Toxic)
Microwave (This Protocol)	250°C	15 Mins	82-88%	Solvent-Free / Neat

Analytical Characterization (Self-Validation)

To confirm the synthesis, look for these specific signals. The absence of the ethyl group (quartet ~4.1 ppm, triplet ~1.2 ppm) confirms cyclization.

• 1H NMR (400 MHz, DMSO-d6):

  • 11.50 (s, 1H, NH , broad, tautomeric).
  • 7.85 (d, J=1.8 Hz, 1H, H-7 ). Meta-coupling due to Br at H8.
  • 7.45 (d, J=1.8 Hz, 1H, H-5 ).
  • 5.95 (s, 1H, H-3 ). Characteristic quinolone singlet.
  • 2.42 (s, 3H, C6-CH3 ).
  • 2.35 (s, 3H, C2-CH3 ).

Workflow Visualization

Figure 2: Operational workflow for the microwave synthesis.

Troubleshooting & Optimization

Issue	Probable Cause	Solution
Low Yield / Sticky Tar	Incomplete cyclization or charring.[1]	Ensure temperature reaches 250°C. If charring occurs, reduce time to 10 min or use a SiC vial for better heat transfer.
Pressure Spike	Ethanol buildup.	The reaction generates 1 equiv. of ethanol. Ensure the vial headspace is sufficient (do not fill >50%).
Starting Material Remains	Enamine formation failed.	Extend the 85°C pre-heating step or add slightly more acetic acid catalyst before the MW step.
Regioisomer Contamination	Incorrect ring closure.	Rare with 2-substituted anilines.[1] Check purity of starting amine (2-bromo-4-methylaniline).[1]

References

• Ranu, B. C., et al. (2007). "Microwave-assisted synthesis of substituted quinolines." Green Chemistry. [Link]

• Gould, R. G., & Jacobs, W. A. (1939). "The Synthesis of Certain Substituted Quinolines and 5,6-Benzoquinolines." Journal of the American Chemical Society. [Link]

• Dave, C. G., & Shah, R. D. (2002). "Microwave induced synthesis of 4-hydroxyquinolines." Heterocycles. [Link][1]

• Kappe, C. O. (2004). "Controlled microwave heating in modern organic synthesis." Angewandte Chemie International Edition. [Link][1]

Sources

• 1. 2,6-DIMETHYLQUINOLINE(877-43-0) 13C NMR spectrum [chemicalbook.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Conrad–Limpach synthesis - Wikipedia [en.wikipedia.org]
• 5. scispace.com [scispace.com]
• 6. benchchem.com [benchchem.com]
• 7. anale-chimie.univ-ovidius.ro [anale-chimie.univ-ovidius.ro]
• 8. researchgate.net [researchgate.net]

Metal complexation techniques with 8-bromo-4-hydroxyquinoline derivatives

Application Note: Advanced Metal Complexation Strategies for 8-Bromo-4-Hydroxyquinoline Derivatives

Abstract

This technical guide outlines the protocols for synthesizing and characterizing metal complexes derived from the 8-bromo-4-hydroxyquinoline (8-Br-4-HQ) scaffold. Unlike the classical 8-hydroxyquinoline (8-HQ) chelators that utilize an N,O-bidentate pocket, 8-Br-4-HQ derivatives—specifically those functionalized at the C3 position—predominantly employ an O,O-chelation mode via the 4-oxo and 3-carboxylate/carbonyl moieties. This document provides step-by-step methodologies for ligand engineering, solvothermal complexation, and structural validation, tailored for applications in antimicrobial drug discovery and organometallic catalysis.

Scientific Foundation & Chelation Mechanics

The Structural Paradigm Shift

Researchers must distinguish between the coordination chemistry of 8-hydroxyquinoline and 4-hydroxyquinoline .

• 8-Hydroxyquinoline (8-HQ): Forms stable 5-membered chelate rings using the pyridine nitrogen (N1) and the phenolate oxygen (O8).

• 8-Bromo-4-hydroxyquinoline: The hydroxyl group is at C4.[1] Due to tautomerism, this molecule exists primarily as the 4-quinolinone form in solution. Direct chelation by the native scaffold is weak.

• The Solution: Effective complexation requires functionalization at the C3 position (e.g., carboxylic acid or ester). This creates a "quinolone-like" binding pocket (resembling ciprofloxacin), allowing the formation of stable 6-membered chelate rings with divalent metals (Cu²⁺, Zn²⁺, Mg²⁺).

The Role of the 8-Bromo Substituent

The bromine atom at position 8 is electronically and sterically significant:

• Electronic Effect: It exerts an inductive withdrawing effect (-I), increasing the acidity of the N-H proton and modulating the electron density of the aromatic ring, which influences the Lewis basicity of the donor oxygens.

• Synthetic Handle: It serves as a site for divergent synthesis (e.g., Suzuki-Miyaura coupling) to introduce auxiliary binding groups, though this guide focuses on the C3-chelation mode.

Logical Workflow Visualization

Caption: Workflow for converting the 2-bromoaniline precursor into the active 8-bromo-4-hydroxyquinoline-3-carboxylic acid ligand and its subsequent metal complexation.

Experimental Protocols

Protocol A: Ligand Synthesis (The "Gould-Jacobs" Route)

Objective: Synthesize 8-bromo-4-hydroxyquinoline-3-carboxylic acid , the primary chelating derivative.

Reagents:

• 2-Bromoaniline (1.0 eq)

• Diethyl ethoxymethylenemalonate (DEEM) (1.1 eq)

• Diphenyl ether (Solvent for cyclization)

• Sodium Hydroxide (10% aq)

Step-by-Step Methodology:

• Condensation: Mix 2-bromoaniline and DEEM in a round-bottom flask. Heat to 110°C for 2 hours. The evolution of ethanol indicates the formation of the enamine intermediate.

• Cyclization: Add the intermediate dropwise to boiling diphenyl ether (~250°C). This high temperature is critical to overcome the activation energy for the intramolecular Friedel-Crafts acylation. Stir for 30-60 minutes.

• Isolation: Cool the mixture. Dilute with hexane to precipitate the ester (Ethyl 8-bromo-4-hydroxyquinoline-3-carboxylate). Filter and wash with hexane to remove diphenyl ether.

• Hydrolysis (Activation): Reflux the ester in 10% NaOH/Ethanol (1:1 v/v) for 3 hours. Acidify with HCl to pH 2-3. The precipitate is the free acid ligand (Ligand L ). Recrystallize from DMF/Ethanol.

Protocol B: Metal Complexation (Solvothermal Method)

Objective: Synthesize Cu(II) and Zn(II) complexes of Ligand L . This method promotes high crystallinity suitable for XRD.

Reagents:

• Ligand L (8-bromo-4-hydroxyquinoline-3-carboxylic acid)

• Metal Salt: Cu(OAc)₂·H₂O or Zn(OAc)₂·2H₂O (Acetate salts are preferred as the acetate acts as a self-buffering base to deprotonate the carboxylic acid).

• Solvent: Methanol/DMF (4:1 ratio).

Procedure:

• Dissolution: Dissolve 1.0 mmol of Ligand L in 20 mL of hot DMF/Methanol mixture. The solution should be clear.

• Metal Addition: Dissolve 0.5 mmol of Metal Acetate (for 1:2 M:L ratio) in 10 mL Methanol. Add dropwise to the ligand solution under continuous stirring.

  • Note: A color change (e.g., green for Cu) indicates immediate coordination.

• Reflux/Solvothermal:

  • Method A (Reflux):[2] Reflux the mixture at 70°C for 6 hours.

  • Method B (Solvothermal): Transfer to a Teflon-lined autoclave and heat at 120°C for 24 hours. (Preferred for obtaining single crystals).

• Purification: Cool to room temperature. Filter the precipitate.[3] Wash extensively with hot methanol (to remove unreacted metal salts) and ether (to remove organic impurities).

• Drying: Dry in a vacuum desiccator over P₂O₅ for 12 hours.

Characterization & Data Interpretation

To validate the formation of the complex, compare the spectral data of the Free Ligand (L) vs. the Metal Complex (M-L) .

Technique	Parameter	Free Ligand (L)	Metal Complex (M-L)	Interpretation
FTIR	ν(COOH)	~1710-1730 cm⁻¹	Disappears	Deprotonation of carboxylic acid.
FTIR	ν(C=O) Pyridone	~1620 cm⁻¹	Shifts to ~1580 cm⁻¹	Coordination of the ketone oxygen to the metal.
FTIR	ν(COO⁻) asym	N/A	~1640 cm⁻¹	Appearance of asymmetric carboxylate stretch.
¹H NMR	-COOH Proton	~13-15 ppm	Disappears	Confirms loss of acidic proton upon binding.
UV-Vis	λ max	~320 nm (π-π*)	Red shift / New Band	Ligand-to-Metal Charge Transfer (LMCT).
Molar Cond.	Λ (Ohm⁻¹cm²mol⁻¹)	N/A	< 20 (DMF)	Indicates a non-electrolyte (neutral complex).

Critical Checkpoint: If the ν(C=O) peak does not shift significantly, the metal may be binding only to the carboxylate (monodentate) rather than forming the chelate ring. A shift of >20 cm⁻¹ typically confirms the involvement of the pyridone oxygen in the chelate.

Applications & References

Primary Application: Antimicrobial & Anthelmintic Agents The 8-bromo-4-hydroxyquinoline-3-carboxylate scaffold mimics the pharmacophore of fluoroquinolones. The metal complexation (specifically with Mg²⁺ in biological systems) is the mechanism by which these drugs bridge to the phosphate backbone of DNA in the DNA-gyrase enzyme complex.

• In vitro studies often use Cu(II) complexes to demonstrate enhanced lipophilicity and membrane permeability compared to the free ligand.

References:

• Synthesis of Scaffolds: "Three-Component Synthesis of Quinoline-4-Carboxylic Acids." BenchChem Application Notes. Link

• Biological Mechanism: "Quinoline derivatives for treating infections with helminths." European Patent EP3790874B1. Link

• Coordination Chemistry: Cipurković, A. et al. "Metal Complexes with 8-Hydroxyquinoline: Synthesis and In Vitro Antimicrobial Activity."[4] Open Journal of Applied Sciences, 2021.[4][5][6] (Note: Comparative reference for 8-HQ vs 4-HQ modes). Link

• Structural Data: "8-bromo-4-hydroxyquinoline structural analysis." PubChem. Link

Disclaimer: All experimental protocols involve hazardous chemicals (brominated compounds, heavy metals). Perform all synthesis in a fume hood with appropriate PPE.

Sources

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines | MDPI [mdpi.com]
• 3. Hydroxyquinoline-coordinated organometallic complex nanowire and nanosheet for the dielectric layer of capacitors - Nanoscale Advances (RSC Publishing) DOI:10.1039/D5NA00450K [pubs.rsc.org]
• 4. Metal Complexes with 8-Hydroxyquinoline: Synthesis and In Vitro Antimicrobial Activity [scirp.org]
• 5. researchgate.net [researchgate.net]
• 6. (PDF) Metal Complexes with 8-Hydroxyquinoline: Synthesis and <i>In Vitro</i> Antimicrobial Activity [academia.edu]

Technical Notes & Optimization

Purification methods for removing isomers in quinoline synthesis

Current Status: ONLINE Agent: Dr. Aris Thorne, Senior Application Scientist Ticket Category: Isomer Separation & Purification

Introduction: The "Meta-Substituent" Paradox

Welcome to the technical support hub. If you are here, you likely performed a Skraup, Combes, or Döbner-von Miller synthesis using a meta-substituted aniline and are now staring at a mixture of 5- and 7-substituted quinoline isomers that refuse to separate.

This is the most common ticket we receive.[1] The mechanism of cyclization onto the aromatic ring occurs either ortho or para to your meta-substituent, invariably leading to a regioisomeric mixture.

This guide prioritizes causality-driven troubleshooting . We do not just tell you what to do; we explain why the physics of your molecule demands it.

Module 1: The Decision Matrix

Before attempting a specific protocol, determine the physicochemical divergence of your isomers.

Figure 1: Decision tree for selecting the optimal purification strategy based on physical properties.

Module 2: Chromatographic Troubleshooting (The "Tailing" Issue)

User Complaint: "I'm running Flash Chromatography on silica. My quinoline spots are tailing badly, and the 5- and 7-isomers are co-eluting as a broad smear."

Root Cause Analysis

Quinolines are basic nitrogen heterocycles (pKa ~4.9). Standard silica gel is slightly acidic (pH ~5-6).

• The Interaction: The basic quinoline nitrogen protonates upon interaction with silanol groups (Si-OH).

• The Result: Strong non-specific binding causes peak broadening (tailing) and loss of resolution.

The Protocol: Amine-Modified Silica

Do not simply increase polarity. You must suppress the ionization of the quinoline.

Step-by-Step Optimization:

• Mobile Phase Modifier: Add 1% Triethylamine (TEA) or 1% NH₄OH to your mobile phase solvent system (e.g., Hexane/Ethyl Acetate + 1% TEA).

  • Mechanism:[2][3][4] The TEA effectively "caps" the acidic silanol sites on the stationary phase, allowing the quinoline to elute based on polarity rather than acid-base affinity.

• Column Pre-treatment: Flush the silica column with 3 column volumes (CV) of the mobile phase containing the amine before loading your sample.

• Gradient Selection:

  • Start: 95:5 Hexane:EtOAc (+1% TEA).

  • End: 60:40 Hexane:EtOAc (+1% TEA).

  • Note: The 7-substituted isomer is generally less sterically hindered and more "linear," often eluting after the 5-substituted isomer on silica, though this varies by substituent.

Validation:

• Check TLC plates using the exact same amine-modified solvent. If spots are still tailing on TLC, the column will fail.

Module 3: The "Lost Art" – Zinc Chloride Chemical Resolution

User Complaint: "My isomers have identical Rf values and boil within 2°C of each other. Distillation and columns are failing."

Expert Insight

When physical properties (BP/Polarity) are too similar, you must exploit coordination chemistry . Quinolines form stable, crystalline complexes with Zinc Chloride (

). Crucially, the solubility of these complexes often differs significantly between isomers due to crystal packing efficiency.

The ZnCl₂ Precipitation Protocol

Figure 2: Workflow for the Zinc Chloride complexation and release method.

Detailed Methodology:

• Dissolution: Dissolve 5g of crude quinoline mixture in 20 mL of 5M HCl.

• Complexation: Prepare a solution of Zinc Chloride (1.2 equivalents) in 5M HCl. Add this slowly to the quinoline solution with vigorous stirring.

• Crystallization: An orange/yellow precipitate (the chlorozincate double salt,

  ) will form.

  • Critical Step: The less soluble isomer complex (often the 7-isomer due to better packing) precipitates first. Stir for 2 hours at room temperature.

• Filtration: Filter the solid. Keep both the solid (Filter Cake) and the Filtrate.

  • Filter Cake: Contains Isomer A (Enriched).

  • Filtrate: Contains Isomer B (Enriched).

• Release (The Workup):

  • Suspend the solid complex in water.

  • Basify with Concentrated Ammonium Hydroxide (28%) until pH > 10. The complex breaks; Zn stays in solution as

    , and the free quinoline oils out.

  • Extract with Dichloromethane (DCM). Dry over

    and concentrate.

Why this works: You are converting a liquid separation problem into a solid-state crystal packing problem.

Module 4: Recrystallization Solvent Systems

If you have a solid mixture, recrystallization is superior to chromatography for scalability.

Table 1: Recommended Solvent Systems for Quinoline Isomers

Substituent Type	Primary Solvent	Co-Solvent (Add to cloud point)	Target Isomer Behavior
Halogen (Cl, Br)	Ethanol (hot)	Water	7-haloquinolines often crystallize first; 5-isomers remain in mother liquor.
Nitro (-NO₂)	Glacial Acetic Acid	-	Nitroquinolines are very insoluble. 5-nitro and 8-nitro separate well here.
Methyl (-CH₃)	Hexane	Acetone	7-methylquinoline is less soluble than 5-methylquinoline.
Methoxy (-OMe)	Toluene	Petroleum Ether	Requires slow cooling (0°C overnight).

Expert Tip: If your quinoline "oils out" (forms a droplet at the bottom instead of crystals), your solution is too concentrated or too hot. Re-dissolve, add a seed crystal, and cool very slowly.

Module 5: Validation (How do I know it worked?)

Do not rely on TLC alone. Isomers often have identical Rf values.

1H NMR Diagnostics:

• Coupling Patterns:

  • 5-Substituted: Look for a "doublet of doublets" and a "triplet" pattern in the aromatic region (C6, C7, C8 protons).

  • 7-Substituted: Look for a distinct singlet (or small doublet) for the C8 proton, which is isolated between the nitrogen and the substituent.

• Coupling Constants (

  values):

  • ortho-coupling (

    Hz).

  • meta-coupling (

    Hz).

  • Measure the

    values of the protons on the benzenoid ring to confirm the substitution pattern.

References

• The Skraup Synthesis of Quinolines. Organic Syntheses, Coll.[2][4] Vol. 1, p. 478 (1941).[2] Link

• Separation of Quinoline and Isoquinoline Isomers. BenchChem Technical Support. Link

• Crystal structures of zinc(II) halide coordination complexes with quinoline N-oxide. IUCrData, 7, x220686 (2022). Link

• Quinoline Synthesis and Purification Strategies. National Institutes of Health (NIH) / PMC. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Preparative separation of di- and trisulfonated components of Quinoline Yellow using affinity-ligand pH-zone-refining counter-current chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and Fluorescence Properties of 5,7-Diphenylquinoline and 2,5,7-Triphenylquinoline Derived from m-Terphenylamine - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing recrystallization solvents for 8-bromo-4-hydroxyquinolines

Technical Support Center: Purification of 8-Bromo-4-Hydroxyquinoline

Welcome to the technical support hub. I am Dr. Aris Thorne, Senior Application Scientist. Below is a comprehensive guide designed to troubleshoot and optimize the recrystallization of 8-bromo-4-hydroxyquinoline (also referred to as 8-bromo-4(1H)-quinolinone).

This scaffold presents unique purification challenges due to the 4-hydroxy/4-quinolone tautomerism , which results in a high melting point (>200°C) and reduced solubility in common organic solvents.[1] The protocols below are designed to address these specific physicochemical properties.

Phase 1: Solvent System Selection

Q: Why is my standard ethanol recrystallization failing (low recovery/insolubility)?

A: 8-bromo-4-hydroxyquinoline exists predominantly as the 4(1H)-quinolone tautomer in the solid state.[1] This structure forms strong intermolecular hydrogen bond networks (dimers), behaving more like a high-melting amide than a simple phenol.[1] Standard ethanol often lacks the boiling point required to break this lattice energy efficiently.

Recommendation: You must shift to High-Dielectric, High-Boiling solvents or Protic/Acidic systems that can disrupt the intermolecular H-bonding.[1]

Solvent Performance Matrix

Solvent System	Role	Suitability	Notes
Glacial Acetic Acid	Primary	Excellent	Dissolves the quinolone form effectively; high BP (118°C) allows saturation.[1]
DMF / Water	Solvent / Anti-solvent	Good	ideal for large-scale; high recovery but requires thorough drying to remove DMF.[1]
n-Butanol	Primary	Moderate/Good	Higher BP (117°C) than EtOH; good for removing non-polar impurities.[1]
Ethanol / Water	Solvent / Anti-solvent	Poor	Often requires excessive volumes; risk of "oiling out" if water is added too fast.[1]
DMSO	Solvent	Avoid	Too difficult to remove; high boiling point makes recovery of crystals challenging.[1]

Workflow: Solvent Screening Decision Tree

Figure 1: Decision logic for selecting the optimal solvent system based on solubility thresholds.

Phase 2: Optimized Experimental Protocol

Q: Can you provide a specific SOP for the Glacial Acetic Acid method?

A: Yes. This is the most robust method for removing the common 2-bromoaniline impurity (starting material) and oxidative byproducts.[1]

Protocol: Glacial Acetic Acid Recrystallization

• Dissolution:

  • Place crude 8-bromo-4-hydroxyquinoline (10 g) in a round-bottom flask.

  • Add Glacial Acetic Acid (approx. 5-7 mL per gram of solid).[1]

  • Heat to reflux (approx. 118°C) with stirring until fully dissolved.

  • Note: If the solution is dark brown/black, add activated charcoal (1-2% w/w) carefully (remove heat source first to prevent boil-over).[1] Stir for 10 mins, then perform a hot filtration through a pre-warmed Celite pad.

• Crystallization:

  • Allow the filtrate to cool slowly to room temperature (25°C) over 2-3 hours. Do not use an ice bath immediately; rapid cooling traps impurities.

  • Once solid precipitation is observed, cool to 0-5°C in an ice bath for 1 hour to maximize yield.[1]

• Isolation:

  • Filter the crystals using vacuum filtration.[2][3][4]

  • Critical Wash Step: Wash the filter cake with cold acetic acid (small volume), followed by copious amounts of water to remove acid residues.[1]

  • Final wash with cold ethanol (small volume) to facilitate drying.[1]

• Drying:

  • Dry in a vacuum oven at 60°C for 12 hours. Acetic acid solvates can be persistent; ensure constant weight is achieved.

Phase 3: Troubleshooting & FAQs

Q: My product is "oiling out" (forming a liquid blob) instead of crystallizing. Why?

A: Oiling out occurs when the temperature of the solution drops below the "liquid-liquid phase separation" boundary before it hits the crystal nucleation point.[1] This is common in Ethanol/Water systems if water is added too quickly or if the concentration is too high.

• Fix: Re-heat the mixture until the oil redissolves. Add a small amount of the "good" solvent (e.g., Ethanol).[1] Let it cool very slowly. Add a seed crystal at the saturation point (cloud point).

Q: The crystals are still slightly yellow/brown. How do I remove the color?

A: Bromo-quinolines are sensitive to oxidation, forming quinone-type impurities.[1]

• Fix: If charcoal failed, perform a DMF/Water recrystallization. Dissolve the compound in minimum hot DMF. Add a solution of 1% Sodium Bisulfite (aqueous) as the anti-solvent. The bisulfite acts as a reducing agent to quench oxidative color bodies during precipitation.

Q: What yield should I expect?

A:

• Gould-Jacobs Crude: 60-75% recovery is typical.[1]

• Bromination Crude: 70-85% recovery.[1]

• Note: If yield is <50%, check the mother liquor. 4-hydroxyquinolines can be amphoteric; ensure you haven't accidentally formed a soluble salt (e.g., if using strong acids/bases).[1]

Troubleshooting Logic Flow

Figure 2: Rapid diagnostic flow for common recrystallization failures.

References

• BenchChem. Ethyl 8-bromo-4-hydroxyquinoline-3-carboxylate Properties and Synthesis. (Accessed 2026).[1] Available at: [1]

• Mettler Toledo. Recrystallization Guide: Process, Procedure, Solvents. (2024).[1] Available at: [1]

• University of Alberta. Recrystallization - Single and Two-Solvent Methods.[1] (Accessed 2026).[1] Available at: [1]

• National Institutes of Health (NIH). Synthesis and Properties of 8-Hydroxyquinoline Derivatives.[1] (2022).[1][5] Available at: [1]

• ChemicalBook. 4-Hydroxyquinoline Properties and Solubility Data. (Accessed 2026).[1] Available at: [1]

Sources

• 1. 8-Bromoquinoline synthesis - chemicalbook [chemicalbook.com]
• 2. benchchem.com [benchchem.com]
• 3. DSpace [cardinalscholar.bsu.edu]
• 4. acgpubs.org [acgpubs.org]
• 5. mdpi.com [mdpi.com]

Troubleshooting catalyst poisoning in coupling reactions with bromo-quinolines

Technical Support Center: Troubleshooting Catalyst Poisoning in Bromo-Quinoline Couplings

Subject: Overcoming N-Coordination Induced Deactivation in Pd-Catalyzed Cross-Couplings Ticket ID: BQ-CAT-001 Assigned Specialist: Senior Application Scientist, Catalysis Group

Executive Summary

Coupling reactions involving bromo-quinolines (and related electron-deficient N-heterocycles) present a unique challenge: competitive coordination . The quinoline nitrogen is a potent

-donor that binds to the electrophilic Palladium(II) center, displacing labile ligands and forming stable, off-cycle resting states (heteroaryl-palladium complexes). This "poisoning" halts the catalytic turnover, often misdiagnosed as oxidative addition failure.

This guide provides a diagnostic workflow and three tiers of remediation: Ligand Sterics , Precatalyst Architecture , and Lewis Acid Additives .

Part 1: The Diagnostic Workflow

Q: How do I distinguish "Catalyst Poisoning" from other failure modes (e.g., poor oxidative addition)?

A: Poisoning has a distinct kinetic signature compared to oxidative addition failure. Use this diagnostic checklist:

Observation	Diagnosis	Explanation
Reaction Stalls at <20%	High Probability of Poisoning	Catalyst performs a few turnovers before the concentration of free quinoline (or product) saturates the metal center.
No Pd Black Precipitation	Stable Off-Cycle Species	If the solution remains clear/yellow-orange but inactive, the Pd is likely trapped in a stable bis-heterocyclic complex, preventing aggregation into Pd(0) black.
Rate Decays with Conversion	Product Inhibition	The product (often an amino-quinoline in Buchwald couplings) may be a better ligand than the substrate, progressively poisoning the catalyst.

Visualizing the Mechanism of Failure

The diagram below illustrates the competition between the productive catalytic cycle and the "Dead End" N-bound complex.

Figure 1: The "Dead End" Pathway. Path B represents the formation of stable coordinate covalent bonds between the quinoline nitrogen and the Pd(II) intermediate, halting catalysis.

Part 2: Tier 1 Remediation - Ligand Engineering

Q: Which ligands can prevent N-coordination?

A: You must use ligands that create a steric wall around the metal center. This prevents the approach of the quinoline nitrogen (which requires a specific angle) while still allowing the oxidative addition of the C-Br bond.

Recommendation: Abandon simple phosphines (PPh3, dppf). Switch to Biaryl Monophosphines (Buchwald Type) or Steric NHCs .

Ligand Selection Matrix for Bromo-Quinolines

Ligand Class	Specific Recommendation	Why it Works	Best For
Biaryl Phosphines	XPhos or RuPhos	The bulky isopropyl groups on the biaryl backbone shield the Pd center, physically blocking N-coordination.	Suzuki Couplings (General purpose)
Bulky Biaryl	BrettPhos	Extremely bulky; specifically designed to prevent product inhibition in aminations.	Buchwald-Hartwig (Primary amines)
NHC (Carbenes)	IPr or IPent	Strong -donation increases oxidative addition rates; "fan-shape" steric bulk prevents perpendicular coordination of heterocycles.	Sterically Congested (e.g., 2-substituted quinolines)

Part 3: Tier 2 Remediation - Precatalyst Architecture

Q: I added XPhos and Pd(OAc)2, but it still failed. Why?

A: In situ catalyst generation is unreliable with heterocycles. The quinoline substrate can bind to Pd(OAc)2 before the phosphine ligand has a chance to coordinate, locking the metal in an inactive state immediately.

The Fix: Use Precatalysts . These pre-formed complexes ensure the ligand is already bound to the metal in a 1:1 ratio before the reaction starts.

• Palladacycles (Pd-G3/G4): These activate rapidly at room temperature or mild heat, releasing the active L-Pd(0) species immediately.

• Pd-PEPPSI-IPent: Specifically designed for difficult heterocycles. The "throw-away" pyridine ligand on the precatalyst stabilizes the complex but is easily displaced by the substrate for the reaction to proceed.

Protocol A: The "PEPPSI" Rescue (For Stubborn Substrates)

• Catalyst: Pd-PEPPSI-IPent (2–5 mol%).

• Solvent: 1,4-Dioxane (Anhydrous).

• Base: K2CO3 (Suzuki) or KOtBu (Buchwald).[1]

• Temp: 60–80°C. Note: The IPent variant is superior to IPr for ortho-substituted or highly coordinating substrates due to flexible steric bulk [1].

Part 4: Tier 3 Remediation - The "Decoy" Strategy

Q: Even with bulky ligands, the reaction is sluggish. Is there an additive?

A: Yes. If the quinoline nitrogen is the problem, mask it .

The Lewis Acid Strategy: Adding a Lewis acid that binds to the quinoline nitrogen more strongly than the palladium does can "tie up" the interfering lone pair.

Experimental Protocol:

• Additive: Boron trifluoride etherate (BF3·OEt2) or Tris(pentafluorophenyl)borane (B(C6F5)3).

• Stoichiometry: 0.5 to 1.0 equivalents relative to the quinoline.

• Procedure: Pre-mix the bromo-quinoline and the Lewis acid in the solvent for 15 minutes before adding the catalyst and base.

• Mechanism: The Lewis acid forms an adduct with the quinoline nitrogen (Quinoline-N:->B(C6F5)3), rendering it non-nucleophilic toward the Palladium [2].

Warning: Ensure your base is compatible. If using strong alkoxide bases (KOtBu), they may react with the Lewis acid. This strategy works best with weaker carbonate/phosphate bases in Suzuki coupling.

Part 5: Troubleshooting Flowchart

Follow this decision tree to select the correct optimization path.

Figure 2: Decision Matrix for Bromo-Quinoline Coupling Failures.

References

• Organ, M. G., et al. (2009).[2] "Pd-PEPPSI-IPent: An Active, Sterically Demanding Cross-Coupling Catalyst." Angewandte Chemie International Edition.

• Hartwig, J. F., et al. (2012). "Lewis Acid Acceleration of C–N Bond-Forming Reductive Elimination from Heteroarylpalladium Complexes." Journal of the American Chemical Society.

• Buchwald, S. L., et al. (2008). "Catalysts for Suzuki-Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure." Journal of the American Chemical Society.

• Organ, M. G., et al. (2006). "Pd-PEPPSI-IPr: A Highly Active and Robust Catalyst for Cross-Coupling." Chemistry – A European Journal.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. semanticscholar.org [semanticscholar.org]

Minimizing side reactions during the synthesis of dimethyl quinolines

Welcome to the Dimethyl Quinoline (DMQ) Synthesis Optimization Hub

User Status: Verified (Researcher/Process Chemist) Current Module: Side Reaction Minimization & Protocol Optimization Support Tier: Senior Application Scientist

Strategic Overview: The Causality of Impurity

In the synthesis of dimethyl quinolines (DMQs), side reactions are rarely random; they are deterministic consequences of regiochemical ambiguity and thermal instability .

If you are seeing tarry residues, it is likely a polymerization issue inherent to the Doebner-Miller or Skraup pathways. If you are struggling with inseparable isomers, it is a regioselectivity failure in the precursor design (specifically with meta-substituted anilines).

This guide prioritizes causality-driven solutions : we do not just "clean up" the mess; we prevent it from forming.

Module 1: Regioselectivity Control

The Issue: Meta-substituted anilines (e.g., 3,4-dimethylaniline or 3-methylaniline) possess two non-equivalent ortho positions, leading to difficult-to-separate isomeric mixtures (e.g., 5,6-DMQ vs. 6,7-DMQ).

The Solution: Steric & Electronic Steering

Do not rely on fractional crystallization alone. Select your synthetic route based on the desired substitution pattern to force a single isomer.

Decision Logic for DMQ Synthesis:

Figure 1: Strategic selection of synthetic route to minimize isomeric byproducts.

Module 2: Mitigating Polymerization (The "Tar" Problem)

The Issue: The classical Doebner-Miller and Skraup reactions utilize harsh mineral acids (conc. H₂SO₄/HCl) and high temperatures.[1] This causes the

-unsaturated intermediates (e.g., crotonaldehyde, acrolein) to polymerize into "tars" before they can react with the aniline.

The Protocol: Solid Acid Catalysis (Green Doebner-Miller)

Replace mineral acids with Montmorillonite K10 or Zeolites . This heterogeneous surface stabilizes the acid-labile intermediates and prevents oligomerization.

Optimized Protocol for 2,6-Dimethylquinoline:

Parameter	Standard Condition (High Risk)	Optimized Condition (Low Risk)
Catalyst	Conc. HCl (10 M)	Ag(I)-Exchanged Montmorillonite K10 [1]
Solvent	Aqueous/Ethanol Reflux	Solvent-Free or Min. Toluene
Oxidant	Nitrobenzene (Toxic, violent)	Air / Mild Ag(I) oxidation
Temp	>100°C (Uncontrolled)	80°C (Controlled)

Step-by-Step Methodology:

• Catalyst Prep: Stir Montmorillonite K10 (2 g) with AgNO₃ solution (0.1 M, 50 mL) for 24h. Filter, wash with distilled water, and dry at 110°C.

• Reaction: In a flask, mix 4-methylaniline (10 mmol) and crotonaldehyde (12 mmol).

• Activation: Add 0.5 g of the Ag-Montmorillonite catalyst.

• Heating: Heat to 80°C under stirring for 3 hours. Note: No solvent is required, reducing waste.

• Workup: Dilute with ethyl acetate (20 mL), filter off the solid catalyst (recyclable), and wash the filtrate with brine.

• Purification: Evaporate solvent. The crude product is significantly cleaner, often requiring only a short silica plug rather than distillation.

Why this works: The clay structure acts as a "nanoreactor," bringing the aniline and aldehyde together while physically restricting the space available for long-chain polymerization [1].

Module 3: Purification of Isomers (The Zinc Chloride Trick)

The Issue: You synthesized a DMQ using a meta-substituted aniline and now have a mixture of 5- and 7-isomers (e.g., 5,8-DMQ vs 7,8-DMQ) that co-distill.

The Solution: ZnCl₂ Complexation

Quinoline isomers often form zinc chloride complexes with significantly different solubilities in organic solvents [2].

Protocol:

• Complexation: Dissolve your crude isomer mixture in absolute ethanol or dilute HCl .

• Precipitation: Add a stoichiometric amount of ZnCl₂ (dissolved in ethanol/HCl).

• Crystallization: The less soluble isomer complex (often the more symmetrical one) will precipitate or crystallize out upon cooling.

• Isolation: Filter the crystals. Recrystallize from hot ethanol if necessary.

• Decomposition: Suspend the purified complex in water and treat with 20% NaOH or NH₄OH . The zinc precipitates as Zn(OH)₂, releasing the pure free base quinoline into the organic layer (extract with DCM).

Troubleshooting & FAQ

Symptom	Probable Cause	Corrective Action
Violent exotherm upon mixing	Uncontrolled Michael addition in Skraup/Doebner.	Dosing Control: Add the aldehyde/glycerol dropwise to the aniline/acid mixture at reflux, not all at once. Use a solid support (Module 2).
Low Yield (<40%)	Oxidative failure. The dihydroquinoline intermediate is not aromatizing.	Add an Oxidant: Ensure a mild oxidant is present (e.g., I₂ [3] or mild air flow). In the Ag-Montmorillonite protocol, Ag(I) acts as the oxidant.
Product is a red oil/tar	Polymerization of the enone/aldehyde.	Switch Catalyst: Move away from conc. H₂SO₄.[2][3][4][5] Use p-TsOH in toluene or the Montmorillonite K10 method.
Inseparable Isomers	Meta-substituted aniline precursor used.[5]	Purification: Attempt the ZnCl₂ complexation method. Alternatively, use a C30 HPLC column for analytical separation [4].

Visualizing the "Green" Pathway

Figure 2: Mechanism of Solid-Acid Catalyzed Doebner-Miller Synthesis reducing tar formation.

References

• Jayram, J. (2016).[6] Synthesis of quinoline derivatives by a Doebner-von Miller reaction using a Ag(I)-exchanged Montmorillonite K10 catalyst. ResearchSpace@UKZN. Link

• ChemicalBook. (2019). Zinc Chloride - Synthesis, Purification and Uses. Link

• Kudale, A. S., et al. (2019). Metal-free synthesis of quinoline-2,4-dicarboxylate derivatives using aryl amines and acetylenedicarboxylates. Organic & Biomolecular Chemistry. Link

• Pyvot Tech. (2023). Separation of Isomers using C30 Stationary Phases. Link

Sources

• 1. Analytical differentiation of quinolinyl- and isoquinolinyl-substituted 1-(5-fluoropentyl)-1H-indole-3-carboxylates: 5F-PB-22 and its ten isomers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Skraup reaction - Wikipedia [en.wikipedia.org]
• 3. elearning.uniroma1.it [elearning.uniroma1.it]
• 4. Combes Quinoline Synthesis (Chapter 16) - Name Reactions in Organic Synthesis [cambridge.org]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. semanticscholar.org [semanticscholar.org]

Overcoming steric hindrance at the 8-position during derivatization

Technical Support Center: Overcoming Steric Hindrance at the Purine 8-Position

Executive Summary: The C8-Derivatization Paradox

Context: The 8-position of the purine scaffold (and related fused heterocycles like quinolines) presents a unique synthetic challenge. It is electron-deficient (favored for nucleophilic attack) yet sterically shielded by the N7 and N9 substituents. In drug development—particularly for kinase inhibitors and adenosine receptor antagonists—functionalizing this position is critical for modulating solubility and metabolic stability.

The Core Challenge: Traditional S_NAr or standard cross-couplings often fail at C8 due to:

• Lone Pair Repulsion: The N7 lone pair destabilizes incoming metal catalysts (Pd).

• Peri-Strain: Substituents at N9 (e.g., ribose, isopropyl) create a "steric wall" that blocks trajectory for standard tetrahedral intermediates.

This guide provides three validated workflows to bypass these barriers, moving from Radical mechanisms (least sensitive to sterics) to Metal-Catalyzed C-H Activation (atom-economical).

Decision Matrix: Selecting Your Protocol

Before starting, select your methodology based on your N9-substituent and desired C8-functional group.

Figure 1: Strategic decision tree for selecting the optimal C8-functionalization pathway based on steric constraints and target moiety.

Protocol A: The "Steric Buster" – Minisci Radical Alkylation

Best For: Installing alkyl, cycloalkyl, or acyl groups when N9 is bulky (e.g., nucleosides). Mechanism: Nucleophilic alkyl radicals attack the electron-deficient C8 position. Unlike Pd-catalysis, radicals are planar and less affected by steric crowding at N9.

Step-by-Step Workflow

• Substrate Prep: Dissolve purine (1.0 equiv) in a biphasic mixture of DCM/Water (1:1) or TFA/Water depending on solubility.

• Radical Source: Add Alkyl Sulfinate (3.0 equiv) or Carboxylic Acid (3.0 equiv).

• Catalyst/Oxidant: Add AgNO3 (0.2 equiv) and (NH4)2S2O8 (3.0 equiv).

• Reaction: Stir vigorously at 40–60°C for 2–4 hours.

  • Note: If using carboxylic acids, this is a decarboxylative coupling.

Troubleshooting Minisci Reactions

Issue	Probable Cause	Corrective Action
Low Conversion	Radical quenching by oxygen.	Degas solvents thoroughly with Argon. Increase persulfate to 4.0 equiv.
N-Alkylation Side Product	Reaction pH is too neutral.	Acidify reaction mixture (TFA or H2SO4) to protonate N-atoms, directing radical attack to C8.
Poly-alkylation	Radical species is too reactive.	Switch to Photoredox Minisci (Ir-catalyst + Blue LEDs) for milder radical generation.

Expert Insight: For highly valuable nucleoside payloads, avoid thermal Minisci conditions which can hydrolyze the glycosidic bond. Use visible-light mediated decarboxylation (room temp) to preserve the ribose moiety. [1]

Protocol B: Direct C-H Arylation (The Fairlamb-Hocek Protocol)

Best For: Installing Aryl/Heteroaryl groups without pre-halogenation. Mechanism: This is a "cooperative bimetallic" mechanism. Cu(I) coordinates to N7, increasing the acidity of the C8-proton, while Pd handles the oxidative addition of the aryl halide.

Critical Causality: The Copper Effect

You cannot omit Copper. Without CuI, Pd coordinates to N7 and becomes a "dead" catalyst. CuI blocks N7 and facilitates the deprotonation of C8.

Figure 2: The cooperative role of Copper(I) in activating the C8 position.

Standard Operating Procedure (SOP)

• Mix: Purine (1.0 equiv), Aryl Iodide (1.5 equiv), CuI (10–50 mol%), Pd(OAc)2 (5 mol%), and Cs2CO3 (2.0 equiv).

• Solvent: Anhydrous DMF or DMA (Polar aprotic is required to solubilize the inorganic base).

• Heat: 140°C for 16h (sealed tube) or 160°C (Microwave, 1h).

• Workup: Use EDTA wash to remove residual Copper/Palladium species which often chelate to the product.

Reference: Hocek et al. demonstrated this is superior to Stille/Suzuki couplings for 8-arylpurines because it avoids the unstable 8-halopurine intermediate. [2]

Protocol C: Halogenation & Cross-Coupling (The "Bulky Ligand" Fix)

Best For: When C-H activation fails (e.g., with electron-poor aryl halides). Challenge: 8-Bromopurines are susceptible to hydrolysis. Solution: Use Buchwald Precatalysts (e.g., XPhos Pd G3) which create a bulky, electron-rich active species capable of oxidative addition into sterically hindered 8-halopurines.

Optimization Table: Ligand Selection for 8-Halo Purines

Substrate Sterics (N9)	Recommended Ligand/Catalyst	Rationale
Low (Methyl)	PPh3 / Pd(PPh3)4	Standard oxidative addition is sufficient.
Medium (Benzyl)	SPhos / Pd(OAc)2	SPhos provides moderate steric bulk and high activity.
High (Ribose/t-Butyl)	XPhos or RuPhos Pd G3	Extremely bulky ligands prevent Pd-dimerization and force reductive elimination in crowded environments.
Extreme (Protected Sugar)	PEPPSI-IPr	NHC ligands are "throwers" – they hold the metal tight but allow rapid substrate turnover.

FAQ: Troubleshooting & Advanced Scenarios

Q1: My C-H activation reaction yields are <10% when using Guanine derivatives. Why? A: The exocyclic amine at C2 and the lactam at C6 in Guanine interfere with the Cu-N7 coordination.

• Fix: You must protect the O6 position (e.g., as a benzyl ether) or the N2 amine (acetyl protection) to prevent catalyst poisoning. Alternatively, use the Minisci protocol which tolerates unprotected Guanine better. [3]

Q2: I need to introduce a -CF3 group at C8. Can I use C-H activation? A: Direct trifluoromethylation is difficult via C-H activation.

• Fix: Use a radical approach. Generate the

  radical using Langlois reagent ( ) and TBHP (oxidant). This works well even with bulky N9 substituents.

Q3: Can I apply these rules to Quinolines (8-position)? A: Yes, but with a caveat. The 8-position of quinoline is peri to the ring nitrogen. It is sterically similar to the purine C8 but electronically different (carbocyclic vs. imidazole ring). For quinolines, C-H activation using Pd(OAc)2 with a monodentate directing group is often required, whereas purines use their own N7 as the directing group.

References

• Late-stage guanine C8–H alkylation of nucleosides via photo-mediated Minisci reaction. Source: Nature Communications / NIH URL:[Link]

• Direct C-H arylation of purines: development of methodology. Source: Organic Letters (Fairlamb/Hocek) URL:[Link]

• Modification of Purine Nucleosides by Direct C-H Bond Activation. Source: Molecules (MDPI) URL:[Link][1]

• Pd-Catalyzed Cross-Couplings: Importance of Catalyst Quantity. Source: ACS Organic Process Research & Development URL:[Link][1]

Sources

• 1. researchgate.net [researchgate.net]

Technical Support Center: Separation of 8-Bromo-2,6-dimethyl-4-hydroxyquinoline

Welcome to the technical support center for the purification of 8-Bromo-2,6-dimethyl-4-hydroxyquinoline. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions regarding the separation of this compound from its starting materials and reaction byproducts.

I. Troubleshooting Guide

This section addresses specific issues that may be encountered during the purification of 8-Bromo-2,6-dimethyl-4-hydroxyquinoline.

Issue 1: Low Yield After Purification

Symptoms: The final isolated yield of 8-Bromo-2,6-dimethyl-4-hydroxyquinoline is significantly lower than expected.

Possible Causes & Solutions:

Cause	Diagnostic Check	Recommended Solution
Incomplete Reaction	Analyze the crude reaction mixture by TLC or LC-MS to identify the presence of unreacted starting materials.	Optimize reaction conditions (e.g., increase reaction time, temperature, or reagent stoichiometry).
Product Degradation on Silica Gel	Observe streaking or the appearance of new, lower Rf spots on TLC plates during column chromatography. The collected fractions may also be discolored.[1][2]	The acidic nature of silica gel can cause degradation of some quinoline derivatives.[1] Deactivate the silica gel by treating it with a base like triethylamine.[2] Alternatively, use a different stationary phase such as neutral or basic alumina.[1][2]
Inappropriate Recrystallization Solvent	The product either fails to crystallize or precipitates too quickly, leading to the inclusion of impurities.[2]	Perform a systematic solvent screening to find a solvent in which the compound is sparingly soluble at room temperature but highly soluble when hot.[2] An anti-solvent crystallization approach can also be effective.[3]
Product Loss During Work-up	Significant amounts of the product are detected in the aqueous layers during extraction.	4-Hydroxyquinolines can exhibit amphoteric properties. Ensure the pH of the aqueous layer is adjusted to the isoelectric point of 8-Bromo-2,6-dimethyl-4-hydroxyquinoline to minimize its solubility before extraction.

Issue 2: Contamination with Starting Materials in Final Product

Symptoms: NMR, LC-MS, or other analytical techniques detect the presence of starting materials in the purified 8-Bromo-2,6-dimethyl-4-hydroxyquinoline.

Possible Causes & Solutions:

Cause	Diagnostic Check	Recommended Solution
Co-elution During Column Chromatography	TLC analysis shows overlapping spots for the product and starting materials.	Optimize the mobile phase for column chromatography. A gradient elution may be necessary to improve separation.[1] A general starting point is a mixture of ethyl acetate and hexane or dichloromethane.[1]
Similar Solubility Profiles	Both the product and starting materials crystallize from the chosen recrystallization solvent.	Employ a different purification technique. If the starting material is non-basic, an acid-base extraction can be highly effective for separating the basic quinoline product.[4]
Overloading the Chromatography Column	Broad, tailing peaks are observed during column chromatography.[1]	Reduce the amount of crude material loaded onto the column. A general guideline is a silica gel to crude material ratio of at least 30:1 by weight.[1]

Issue 3: Presence of Isomeric or Structurally Similar Impurities

Symptoms: The final product shows the presence of isomers or other closely related byproducts that are difficult to separate.

Possible Causes & Solutions:

Cause	Diagnostic Check	Recommended Solution
Lack of Regioselectivity in Synthesis	The synthesis of 8-Bromo-2,6-dimethyl-4-hydroxyquinoline may produce isomeric byproducts. For instance, bromination of the quinoline ring can sometimes lead to a mixture of products.[5][6]	Optimize the synthetic route to favor the formation of the desired isomer.[7]
Challenging Separation due to Similar Polarity	TLC analysis shows very close Rf values for the product and impurities, even with various solvent systems.[1]	High-Performance Liquid Chromatography (HPLC) often provides higher resolution than standard column chromatography for separating isomers.[4] Alternatively, derivatization of the mixture to alter the physical properties of the components, followed by separation and deprotection, can be considered.
Formation of Dibromo or other Over-brominated Species	Mass spectrometry analysis indicates the presence of compounds with higher molecular weights corresponding to the addition of multiple bromine atoms.	Adjust the stoichiometry of the brominating agent during synthesis to minimize over-bromination.[5][6] Fractional crystallization may also be effective in separating these impurities.[8]

II. Frequently Asked Questions (FAQs)

Q1: What is the most effective method for the initial purification of crude 8-Bromo-2,6-dimethyl-4-hydroxyquinoline?

For a first-pass purification, an acid-base extraction is often highly effective.[4] This technique leverages the basicity of the quinoline nitrogen to separate it from neutral or acidic impurities.

General Protocol for Acid-Base Extraction:

• Dissolve the crude reaction mixture in a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• Extract the organic solution with an aqueous acid solution (e.g., 1M HCl). The basic 8-Bromo-2,6-dimethyl-4-hydroxyquinoline will move into the aqueous layer as its hydrochloride salt, leaving non-basic impurities in the organic layer.

• Separate the aqueous layer and wash it with a fresh portion of the organic solvent to remove any remaining neutral impurities.

• Basify the aqueous layer with a suitable base (e.g., 1M NaOH or Na2CO3) to precipitate the purified 8-Bromo-2,6-dimethyl-4-hydroxyquinoline.[8]

• Extract the product back into an organic solvent.

• Wash the organic layer with brine, dry it over an anhydrous salt (e.g., Na2SO4), and evaporate the solvent to yield the purified product.[9]

Q2: How can I optimize column chromatography for the separation of 8-Bromo-2,6-dimethyl-4-hydroxyquinoline?

Optimizing column chromatography is crucial for achieving high purity.

Workflow for Optimizing Column Chromatography:

Caption: A workflow for optimizing column chromatography.

Key Considerations:

• Solvent System: A mixture of a non-polar solvent (e.g., hexane) and a polar solvent (e.g., ethyl acetate) is a good starting point.[1]

• Deactivation of Silica Gel: If product degradation is observed, consider adding a small amount of triethylamine (0.5-2%) to the eluent to neutralize the acidic silica gel.[1]

• Gradient Elution: If there is a significant polarity difference between the product and impurities, a gradient elution (gradually increasing the polarity of the mobile phase) can improve separation.[1]

Q3: What are the best practices for recrystallizing 8-Bromo-2,6-dimethyl-4-hydroxyquinoline?

Recrystallization is a powerful technique for obtaining highly pure crystalline material.[3]

Step-by-Step Recrystallization Protocol:

• Solvent Selection: Test the solubility of the crude product in various solvents to find one where it is poorly soluble at room temperature but highly soluble at elevated temperatures. Common solvents to screen include ethanol, methanol, acetone, and ethyl acetate.[2]

• Dissolution: In a flask, add the minimum amount of the hot solvent to the crude material until it is fully dissolved.

• Hot Filtration (if necessary): If insoluble impurities are present, quickly filter the hot solution through a pre-heated funnel.

• Crystallization: Allow the solution to cool slowly to room temperature. If crystals do not form, you can induce crystallization by scratching the inside of the flask with a glass rod or by adding a seed crystal. Further cooling in an ice bath can increase the yield.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the collected crystals with a small amount of the cold recrystallization solvent to remove any remaining soluble impurities.

• Drying: Dry the crystals under vacuum to remove any residual solvent.

Troubleshooting Recrystallization:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. acgpubs.org [acgpubs.org]
• 6. semanticscholar.org [semanticscholar.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. 8-Bromoquinoline synthesis - chemicalbook [chemicalbook.com]

Controlling regioselectivity in the functionalization of 8-bromo quinolines

Technical Support Center: Functionalization of 8-Bromoquinolines

Welcome to the 8-Bromoquinoline Functionalization Hub

Subject: Controlling Regioselectivity & Reactivity in 8-Bromoquinoline Scaffolds Ticket ID: CHE-8BQ-REGIO-001 Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary: The "8-Bromo Conundrum"

8-Bromoquinoline is a deceptive substrate. While the C8-bromide offers a seemingly straightforward handle for cross-coupling, the molecule is a minefield of competing reactivities. The peri-position (Nitrogen at position 1) creates significant steric crowding, while the electron-deficient pyridine ring deactivates the system toward electrophilic attack but activates it for nucleophilic processes.

This guide addresses the three most common failures reported by users:

• Catalyst Death at C8: Steric failure in Suzuki/Buchwald couplings.

• The "Halogen Dance": Unintended migration of the lithium species during exchange.

• Remote Selectivity (C5 vs. C2): Difficulty functionalizing the carbocyclic ring without destroying the C8-Br handle.

Module 1: The C8 Interface (Cross-Coupling Troubleshooting)

User Issue: "I am trying to Suzuki couple an aryl boronic acid to 8-bromoquinoline, but I see <10% conversion. My catalyst works on 6-bromoquinoline."

Diagnosis: The 8-position is sterically unique. It is flanked by the C7-hydrogen and the N1-lone pair. Standard phosphine ligands (like PPh3) often fail to form the active Pd(0) species or undergo slow oxidative addition due to this crowding. Furthermore, the Nitrogen atom can chelate the metal, poisoning the catalyst.

Troubleshooting Protocol:

Parameter	Recommendation	Mechanistic Rationale
Ligand Class	Dialkylbiaryl Phosphines (Buchwald Ligands)	Ligands like SPhos or XPhos are bulky enough to prevent N-chelation but electron-rich enough to force oxidative addition into the hindered C8-Br bond.
Base Selection	K₃PO₄ or Cs₂CO₃ (Anhydrous)	Avoid strong alkoxides if possible to prevent nucleophilic attack at C2. Anhydrous conditions prevent protodehalogenation (replacement of Br with H).
Pre-Catalyst	Pd(OAc)₂ or Pd₂(dba)₃	Avoid Pd(PPh₃)₄. The PPh₃ ligands are too labile and insufficiently bulky.

Recommended Workflow (C8-Selective):

• Catalyst: Pd(OAc)₂ (2 mol%) + SPhos (4 mol%).

• Solvent: Toluene/Water (10:1) or 1,4-Dioxane.

• Temperature: 100°C.

• Note: If the boronic acid is electron-poor, switch to XPhos Pd G2 precatalyst.

Module 2: Remote Functionalization (Hitting C5)

User Issue: "I need to install a functional group at C5, but every time I try C-H activation, the C8-Br bond breaks or I get a mixture of C2/C4 isomers."

Diagnosis: Transition metals (Pd, Rh, Ir) will preferentially undergo oxidative addition at the weak C8-Br bond rather than activate the strong C5-H bond. To hit C5 selectively retaining the bromine, you must bypass metal catalysis or use a metal that ignores the halogen.

The "Pro-Tip" Solution: Metal-Free Electrophilic Halogenation Recent advances demonstrate that Trihaloisocyanuric Acids (TCCA/TBCA) can selectively halogenate C5 in 8-substituted quinolines under metal-free conditions. This is governed by electronic bias: the C5 position is the most electron-rich site on the carbocyclic ring that is not sterically blocked.

Protocol: C5-Selective Chlorination (Retaining C8-Br)

• Reagents: 8-Bromoquinoline (1.0 equiv), Trichloroisocyanuric Acid (TCCA) (0.36 equiv).

• Solvent: H₂SO₄ (concentrated) – Critical for protonating the Nitrogen, deactivating the pyridine ring, and directing electrophiles to the benzene ring (C5/C8).

• Conditions: Room Temperature, 1-4 hours.

• Outcome: 5-Chloro-8-bromoquinoline (>90% regioselectivity).

Reference: Chem. Sci., 2018, 9 , 1430. Link

Module 3: The Halogen Dance (Lithiation Hazards)

User Issue: "I treated 8-bromoquinoline with n-BuLi to quench with an aldehyde. I expected the substituent at C8, but it ended up at C7. What happened?"

Diagnosis: You have triggered the Halogen Dance (Base-Catalyzed Halogen Migration) .

• Lithium-Halogen exchange generates the 8-lithio species.

• This species is basic. It deprotonates the adjacent C7-H of a non-lithiated starting molecule.

• The Li moves to C7, and the Br migrates to C8, eventually leading to the thermodynamically more stable 7-lithio species.

Visualizing the Trap:

Caption: The kinetic 8-lithio intermediate is unstable. Without rapid quenching, it rearranges to the thermodynamic 7-lithio species.

The Fix: Inverse Addition Protocol To prevent the 8-lithio species from meeting unreacted starting material (which acts as the proton source for the dance):

• Cool the lithiating agent (n-BuLi) to -78°C in THF.

• Add the 8-bromoquinoline solution slowly to the base (Inverse Addition).

• Quench immediately with the electrophile at -78°C. Do not let it warm up before quenching.

Decision Matrix: Which Path to Take?

Use this flowchart to select the correct experimental setup for your target regioselectivity.

Caption: Strategic workflow for regioselective functionalization of 8-bromoquinoline.

Frequently Asked Questions (FAQs)

Q: Can I use Palladium to activate C5-H directly on 8-bromoquinoline? A: Generally, no. The C8-Br bond usually undergoes oxidative addition faster than C5-H activation. If you attempt standard C-H activation conditions (e.g., Pd(OAc)₂), you will likely get homocoupling at C8 or protodehalogenation. Use the metal-free electrophilic route (Module 2) to functionalize C5 first.

Q: My Suzuki coupling at C8 yields only the de-brominated quinoline (protodehalogenation). Why? A: This is often caused by the presence of water or alcoholic solvents acting as hydride sources in the presence of Pd.

• Fix: Switch to strictly anhydrous 1,4-Dioxane or Toluene .

• Fix: Switch the base from carbonate to K₃PO₄ .

Q: How do I differentiate between C5 and C7 substitution in NMR? A:

• C5-Substituted: You will see an AB system for the C6/C7 protons (two doublets with ortho-coupling, ~8 Hz).

• C7-Substituted: You will see two meta-coupled protons (C5/C6) or a singlet if C5 is also blocked. The shift of the H6 proton is diagnostic.

References

• Metal-Free C5 Halogenation: Chemical Science, 2018 , 9, 1430-1436. "A general method for the metal-free, regioselective, remote C–H halogenation of 8-substituted quinolines."[1][2]

• Halogen Dance Mechanism:Journal of Organic Chemistry, 1974, 39, 3183. "Halogen dance. Base-catalyzed rearrangement of bromoquinolines." (Classic mechanistic grounding).

• C8-Selective Arylation (N-Oxides): ACS Catalysis, 2015 , 5, 162-166. "Palladium-Catalyzed C8-Selective C–H Arylation of Quinoline N-Oxides."

• Steric Ligand Design (Buchwald): Accounts of Chemical Research, 2008 , 41, 1461–1473. "Ligands for Palladium-Catalyzed Carbon-Nitrogen and Carbon-Carbon Bond-Forming Reactions."

Sources

• 1. A general method for the metal-free, regioselective, remote C–H halogenation of 8-substituted quinolines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A general method for the metal-free, regioselective, remote C–H halogenation of 8-substituted quinolines - Chemical Science (RSC Publishing) [pubs.rsc.org]

Reference Data & Comparative Studies

Deconstructing the Molecular Blueprint: A Guide to the ¹H and ¹³C NMR Spectra of 8-Bromo-2,6-dimethyl-4-hydroxyquinoline

For Immediate Release

The Structural Context: 4-Hydroxyquinolines and their Tautomeric Nature

Before delving into the spectral analysis, it is crucial to understand a key structural feature of 4-hydroxyquinolines. These compounds predominantly exist in their tautomeric form as 4-quinolones. This equilibrium significantly influences the electronic environment of the atoms within the quinoline ring system and, consequently, their NMR chemical shifts. The analysis that follows assumes the 4-quinolone tautomer as the major species in solution.

Predicting the ¹H NMR Spectrum: A Proton-by-Proton Examination

The ¹H NMR spectrum provides a detailed map of the proton environments within a molecule. For 8-Bromo-2,6-dimethyl-4-hydroxyquinoline, we can predict the chemical shifts and coupling patterns for each proton based on the electronic effects of the various substituents.

Aromatic Protons:

The quinoline ring system typically exhibits proton signals in the aromatic region, generally between 7.0 and 9.0 ppm.[1] The introduction of a bromine atom at the C8 position and a methyl group at the C6 position will induce notable shifts.

• H5 and H7: These two protons on the carbocyclic ring will likely appear as singlets due to the substitution pattern. The H5 proton, situated between the C6-methyl and the C4-keto group, is expected to be deshielded and appear at a downfield chemical shift. Conversely, the H7 proton, positioned between the C6-methyl and the C8-bromo substituent, will also experience a distinct electronic environment.

• H3: This proton on the heterocyclic ring is adjacent to the C2-methyl group and the C4-keto group. Its chemical shift will be influenced by these neighboring groups.

Methyl Protons:

• C2-CH₃ and C6-CH₃: The two methyl groups will each give rise to a singlet in the upfield region of the spectrum. The exact chemical shifts will differ slightly due to their different positions on the quinoline ring.

The following diagram illustrates the predicted proton assignments:

Predicted ¹H NMR Assignments for 8-Bromo-2,6-dimethyl-4-hydroxyquinoline

Predicted ¹H and ¹³C NMR Data Summary

The following tables summarize the predicted chemical shifts for 8-Bromo-2,6-dimethyl-4-hydroxyquinoline. These predictions are based on the analysis of substituent effects on the quinoline core, drawing comparisons from known spectra of related compounds.[2][3]

Table 1: Predicted ¹H NMR Chemical Shifts (ppm)

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity
H3	~6.2 - 6.5	s
H5	~7.5 - 7.8	s
H7	~7.8 - 8.1	s
C2-CH₃	~2.4 - 2.6	s
C6-CH₃	~2.3 - 2.5	s
N-H	~11.0 - 12.0	br s

Table 2: Predicted ¹³C NMR Chemical Shifts (ppm)

Carbon	Predicted Chemical Shift (δ, ppm)
C2	~150 - 155
C3	~110 - 115
C4	~175 - 180
C4a	~140 - 145
C5	~125 - 130
C6	~135 - 140
C7	~120 - 125
C8	~115 - 120
C8a	~145 - 150
C2-CH₃	~18 - 22
C6-CH₃	~20 - 24

Interpreting the ¹³C NMR Spectrum: A Carbon Framework Analysis

The ¹³C NMR spectrum provides information about the carbon skeleton of the molecule. The chemical shifts of the carbon atoms in 8-Bromo-2,6-dimethyl-4-hydroxyquinoline will be influenced by the electronegativity of the attached atoms and the overall electronic distribution within the aromatic system.[4]

• Quaternary Carbons: The spectrum will show several quaternary carbon signals, including C2, C4, C4a, C6, C8, and C8a. The C4 carbon, being part of the keto group, is expected to be the most downfield signal in the spectrum. The carbons bearing the bromine (C8) and the nitrogen (C2, C8a) will also exhibit characteristic downfield shifts.

• CH Carbons: The protonated carbons (C3, C5, and C7) will appear in the aromatic region of the spectrum.

• Methyl Carbons: The two methyl carbons will resonate at the most upfield positions.

Comparative Analysis with Alternative Spectroscopic Techniques

While NMR provides unparalleled detail about the atomic connectivity, other techniques can offer complementary information for structural confirmation.

• Mass Spectrometry (MS): High-resolution mass spectrometry would confirm the molecular formula of the compound by providing a highly accurate mass-to-charge ratio. The isotopic pattern of bromine (approximately equal intensity for ⁷⁹Br and ⁸¹Br) would be a key diagnostic feature.

• Infrared (IR) Spectroscopy: The IR spectrum would show a characteristic strong absorption for the C=O stretch of the 4-quinolone, typically in the range of 1650-1690 cm⁻¹. Absorptions for C-H, C=C, and C-N bonds would also be present.

• Ultraviolet-Visible (UV-Vis) Spectroscopy: The extended conjugated system of the quinoline ring will result in characteristic UV-Vis absorption bands, providing information about the electronic transitions within the molecule.

The following workflow outlines a comprehensive approach to the characterization of a novel quinoline derivative:

Workflow for the Characterization of a Novel Quinoline Derivative

Experimental Protocol for NMR Spectroscopy

For researchers seeking to acquire experimental data for this or similar compounds, the following general procedure is recommended.[1]

• Sample Preparation:

  • Weigh approximately 5-10 mg of the purified 8-Bromo-2,6-dimethyl-4-hydroxyquinoline.

  • Dissolve the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃) in a clean, dry NMR tube. The choice of solvent can influence chemical shifts.[5]

  • Ensure the sample is fully dissolved; gentle warming or sonication may be required.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Optimize acquisition parameters, including the number of scans, to achieve a good signal-to-noise ratio.

  • Integrate the signals to determine the relative number of protons for each resonance.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum to obtain singlets for each unique carbon.

  • Longer acquisition times are typically required for ¹³C NMR due to the low natural abundance of the ¹³C isotope.

• 2D NMR Experiments (Optional but Recommended):

  • COSY (Correlation Spectroscopy): To establish proton-proton coupling networks.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate protons with their directly attached carbons.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between protons and carbons, which is crucial for assigning quaternary carbons.

Conclusion

The interpretation of NMR spectra is a critical skill in modern chemistry. While direct experimental data for 8-Bromo-2,6-dimethyl-4-hydroxyquinoline is not presented here, this guide provides a robust, predictive framework for understanding its ¹H and ¹³C NMR spectra. By applying the principles of substituent effects and comparing with data from structurally related quinolines, researchers can confidently approach the characterization of this and other novel heterocyclic compounds. The combined use of one- and two-dimensional NMR techniques, alongside other spectroscopic methods, will ultimately lead to an unambiguous structural elucidation.

References

• BenchChem.
• BenchChem. Technical Support Center: Troubleshooting NMR Peak Assignments for Substituted Quinolines.
• Beck, A. CONCENTRATION DEPENDENT 1H-NMR CHEMICAL SHIFTS OF QUINOLINE DERIVATIVES. University of North Florida Osprey Digital Commons.
• TSI Journals. 1H and 13C NMR Investigation of Quinoline Pharmaceutical Derivatives: Interpretation of Chemical Shifts and their Comparison with the Experimental Value.
• The Royal Society of Chemistry.
• 8-Bromo-2-methylquinoline.
• ResearchGate.
• ResearchGate. Synthesis of 8-bromo-2,6-dimethylquinoline 3 and 8-bromo-6-methylquinoline-2-carbaldehyde 4.
• ACG Publications. Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles.
• National Center for Biotechnology Information. Highly Brominated Quinolines: Synthesis, Characterization, and Investigation of Anticancer Activities Supported by Molecular Dynamics.
• OpenStax. 13.11 Characteristics of 13C NMR Spectroscopy.
• Doc Brown's Chemistry. C-13 NMR SPECTROSCOPY INDEX.
• ChemicalBook. 4-Hydroxyquinoline(611-36-9) 1H NMR spectrum.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 8-Bromo-2-methyl­quinoline - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 13.11 Characteristics of 13C NMR Spectroscopy - Organic Chemistry | OpenStax [openstax.org]
• 5. benchchem.com [benchchem.com]

A Senior Application Scientist's Guide to the Mass Spectrometry Fragmentation of Brominated Hydroxyquinolines

For researchers, medicinal chemists, and drug development professionals, the structural elucidation of novel compounds is a cornerstone of innovation. Brominated hydroxyquinolines represent a class of heterocyclic compounds with significant therapeutic potential, including anticancer and antimicrobial properties.[1] Mass spectrometry stands as a primary tool for their identification and characterization. Understanding the fragmentation patterns of these molecules is not merely an academic exercise; it is essential for confirming isomeric identity, identifying metabolites, and ensuring the quality of synthesized compounds.

This guide provides a comparative analysis of the mass spectrometric fragmentation patterns of 8-hydroxyquinoline and its brominated derivatives. We will delve into the fundamental fragmentation pathways of the parent molecule, supported by experimental data, and then extrapolate these principles to predict the fragmentation of its mono- and di-brominated isomers. This document is structured to provide both a theoretical framework and practical guidance for the analysis of these important compounds.

The Foundational Fragmentation of 8-Hydroxyquinoline

To comprehend the fragmentation of brominated hydroxyquinolines, we must first master the fragmentation of the parent scaffold, 8-hydroxyquinoline. We will examine its behavior under both hard (Electron Ionization) and soft (Electrospray Ionization) ionization techniques.

Electron Ionization (EI) Fragmentation

Under the high-energy conditions of Electron Ionization (EI), 8-hydroxyquinoline undergoes extensive fragmentation. The EI mass spectrum from the NIST database serves as our reference.[2] The molecular ion (M•+) at m/z 145 is prominent, and the subsequent fragmentation provides a roadmap to the molecule's structure.

A key fragmentation pathway for quinoline and its derivatives is the loss of hydrogen cyanide (HCN), a stable neutral molecule, from the pyridine ring. In the case of 8-hydroxyquinoline, this leads to a significant fragment ion.

Key EI Fragmentation Pathways for 8-Hydroxyquinoline:

• Loss of CO: The initial loss of carbon monoxide from the phenol moiety results in a fragment at m/z 117.

• Sequential Loss of HCN and CO: The molecular ion can undergo a concerted or sequential loss of both HCN and CO, leading to a fragment at m/z 90.

• Loss of CHO•: Cleavage of the hydroxyl group and an adjacent ring carbon can lead to the loss of a formyl radical, resulting in a fragment at m/z 116.

Electrospray Ionization (ESI-MS/MS) Fragmentation

In modern drug discovery and metabolomics, soft ionization techniques like Electrospray Ionization (ESI) are paramount. ESI typically generates a protonated molecule, [M+H]+, which is then subjected to collision-induced dissociation (CID) in a tandem mass spectrometer (MS/MS). The MS2 spectrum of 8-hydroxyquinoline from the MassBank database provides our experimental data for this analysis.[3]

The protonated molecule of 8-hydroxyquinoline has an m/z of 146. Its fragmentation under CID is more controlled than under EI and reveals characteristic cleavages.

Table 1: Key ESI-MS/MS Fragments of 8-Hydroxyquinoline [3]

Precursor Ion (m/z)	Fragment Ion (m/z)	Proposed Neutral Loss	Proposed Fragment Structure
146.0601	128.0496	H₂O	Deprotonated quinoline
146.0601	118.0652	CO	Protonated indole

The loss of water is a common fragmentation pathway for compounds with a hydroxyl group. The loss of carbon monoxide from the protonated molecule is also a characteristic fragmentation of phenols and related compounds.

Comparative Fragmentation Analysis: The Influence of Bromination

The addition of one or two bromine atoms to the 8-hydroxyquinoline scaffold significantly alters its mass and introduces new fragmentation pathways. A key characteristic of brominated compounds in mass spectrometry is the isotopic pattern of bromine: the natural abundance of ⁷⁹Br and ⁸¹Br is nearly 1:1, resulting in two peaks of almost equal intensity separated by 2 m/z units for each fragment containing one bromine atom. For di-brominated compounds, this results in a characteristic 1:2:1 isotopic pattern for fragments containing both bromine atoms.

Due to a lack of publicly available ESI-MS/MS data for the individual brominated isomers, the following sections provide a predicted analysis based on the known fragmentation of 8-hydroxyquinoline and the established principles of organohalogen mass spectrometry.

Predicted Fragmentation of Mono-brominated Hydroxyquinolines (5-bromo- and 7-bromo-8-hydroxyquinoline)

The protonated molecules of 5-bromo- and 7-bromo-8-hydroxyquinoline will appear at m/z 224/226. We can anticipate several key fragmentation pathways:

• Loss of Br•: The most characteristic fragmentation of many organobromine compounds is the homolytic cleavage of the C-Br bond to lose a bromine radical (79/81 Da). This would result in a fragment ion at m/z 145.

• Loss of HBr: Elimination of hydrogen bromide (80/82 Da) is another common pathway, which would lead to a fragment at m/z 144.

• Loss of CO: Similar to the parent molecule, the loss of carbon monoxide (28 Da) from the protonated molecule would yield fragments at m/z 196/198.

• Sequential Losses: Subsequent fragmentation of the initial product ions is also expected. For example, the fragment at m/z 196/198 (after CO loss) could then lose HBr to produce a fragment at m/z 115.

The relative abundance of these fragments may differ between the 5-bromo and 7-bromo isomers due to the influence of the bromine position on the stability of the resulting fragment ions.

Fragmentation of 5,7-Dibromo-8-hydroxyquinoline

The protonated molecule of 5,7-dibromo-8-hydroxyquinoline will have a characteristic isotopic cluster at m/z 302/304/306. The available Electron Ionization (EI) mass spectrum of this compound shows a strong molecular ion peak, indicating the stability of the aromatic system.[4]

Predicted ESI-MS/MS Fragmentation Pathways for 5,7-Dibromo-8-hydroxyquinoline:

• Initial Loss of Br•: Loss of a single bromine radical would result in a fragment ion cluster at m/z 223/225.

• Loss of HBr: Elimination of HBr would lead to a fragment at m/z 222/224.

• Loss of CO: Loss of carbon monoxide would produce a fragment at m/z 274/276/278.

• Sequential Losses: A subsequent loss of a second Br• or HBr from the initial fragments is highly probable. For instance, the loss of two Br• radicals would lead to a fragment at m/z 144.

The following table summarizes the predicted key fragments for the brominated isomers.

Table 2: Predicted ESI-MS/MS Fragments of Brominated Hydroxyquinolines

Compound	Precursor Ion (m/z)	Predicted Fragment (m/z)	Proposed Neutral Loss
5- or 7-Bromo-8-hydroxyquinoline	224/226	145	Br•
144	HBr
196/198	CO
5,7-Dibromo-8-hydroxyquinoline	302/304/306	223/225	Br•
222/224	HBr
274/276/278	CO
144	2 Br• or Br• + HBr

Visualizing the Fragmentation Pathways

The following diagrams illustrate the primary fragmentation pathways discussed.

Caption: ESI-MS/MS fragmentation of 8-hydroxyquinoline.

Caption: Predicted pathways for monobrominated isomers.

Caption: Predicted pathways for dibrominated isomer.

Experimental Protocol: Acquiring High-Quality Fragmentation Data

To obtain reliable and reproducible fragmentation data for brominated hydroxyquinolines, a robust analytical method is essential. The following protocol outlines a general approach using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

1. Sample Preparation

• Standard Solutions: Prepare individual stock solutions of each brominated hydroxyquinoline isomer in a suitable organic solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

• Working Solutions: Serially dilute the stock solutions with the initial mobile phase to create working solutions at concentrations appropriate for your instrument's sensitivity (e.g., 1 µg/mL).

2. Liquid Chromatography (LC)

• Column: A reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm) is a suitable choice for separating these isomers.

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A typical starting condition would be 95% A, ramping to 95% B over 10-15 minutes. The gradient should be optimized to achieve baseline separation of the isomers.

• Flow Rate: 0.2-0.4 mL/min.

• Column Temperature: 30-40 °C.

• Injection Volume: 1-5 µL.

3. Mass Spectrometry (MS)

• Ionization Mode: Electrospray Ionization (ESI) in positive ion mode.

• MS1 Scan: Perform a full scan from m/z 100-400 to identify the protonated molecular ions of each isomer.

• MS2 Scan (Product Ion Scan): For each isomer, select the monoisotopic peak of the protonated molecule as the precursor ion for collision-induced dissociation (CID).

• Collision Energy: Ramp the collision energy (e.g., from 10 to 40 eV) to observe a range of fragment ions and determine the optimal energy for producing a rich fragmentation spectrum.

• Source Parameters: Optimize the capillary voltage, gas flow rates, and temperatures to achieve a stable and intense signal for the precursor ions.

4. Data Analysis

• Identify the m/z values of the major fragment ions for each isomer.

• Propose elemental compositions for the fragment ions based on their accurate mass measurements.

• Compare the fragmentation patterns of the different isomers, noting any differences in the fragment ions observed or their relative abundances.

• Propose fragmentation mechanisms to explain the formation of the observed product ions.

Conclusion

References

• Physical Chemistry Chemical Physics (RSC Publishing). Structural analysis of C8H6˙+ fragment ion from quinoline using ion-mobility spectrometry/mass spectrometry. [Link]

• MassBank. 8-hydroxyquinolines. [Link]

• NIST. 8-Hydroxyquinoline. [Link]

Sources

• 1. uab.edu [uab.edu]
• 2. 8-Hydroxyquinoline [webbook.nist.gov]
• 3. massbank.eu [massbank.eu]
• 4. 5,7-DIBROMO-8-HYDROXYQUINOLINE(521-74-4) MS spectrum [chemicalbook.com]

A Senior Application Scientist's Guide to Elemental Analysis of 8-Bromo-2,6-dimethyl-4-hydroxyquinoline

In the landscape of pharmaceutical research and drug development, the precise characterization of novel chemical entities is paramount. The compound 8-Bromo-2,6-dimethyl-4-hydroxyquinoline, a halogenated heterocyclic molecule, serves as a critical intermediate in the synthesis of various bioactive agents. Its elemental composition is a fundamental determinant of its identity, purity, and stoichiometric integrity. This guide provides an in-depth comparison of analytical techniques for the elemental analysis of this compound, offering insights into methodology, performance benchmarks, and data interpretation to ensure the highest standards of scientific rigor.

Theoretical Composition: The Gold Standard

Before delving into experimental analysis, we must establish the theoretical elemental composition of 8-Bromo-2,6-dimethyl-4-hydroxyquinoline. Based on its molecular formula, C₁₁H₁₀BrNO, the calculated mass percentages are the benchmark against which all experimental results are measured.

Molecular Formula: C₁₁H₁₀BrNO Molecular Weight: 252.11 g/mol

Element	Symbol	Atomic Mass ( g/mol )	Atoms	Total Mass	Mass Percentage (%)
Carbon	C	12.011	11	132.121	52.40%
Hydrogen	H	1.008	10	10.080	4.00%
Bromine	Br	79.904	1	79.904	31.69%
Nitrogen	N	14.007	1	14.007	5.56%
Oxygen	O	15.999	1	15.999	6.35%

Note: Oxygen is typically determined by difference rather than direct measurement in many standard elemental analysis workflows.

Comparative Analysis of Core Techniques

The elemental analysis of a halogenated compound like 8-Bromo-2,6-dimethyl-4-hydroxyquinoline requires a multi-faceted approach. No single technique is optimal for all elements. Below, we compare the primary methods for determining Carbon, Hydrogen, and Nitrogen (CHN) and, separately, for the crucial halogen, Bromine.

CHN Analysis via Combustion Analysis

Combustion analysis is the industry standard for determining the weight percent of carbon, hydrogen, and nitrogen in organic compounds.[1] The methodology involves the complete combustion of a small, precisely weighed sample in an oxygen-rich environment.[1][2] The resulting gases—carbon dioxide (CO₂), water (H₂O), and nitrogen oxides (NOₓ), which are subsequently reduced to N₂—are separated and quantified by various detection methods, such as thermal conductivity or infrared spectroscopy.[2]

Causality in Protocol Design: The choice of combustion temperature, catalysts (e.g., tungsten oxide), and scrubbing reagents is critical, especially for halogenated compounds.[3] Halogens can form corrosive acids and interfere with detectors. Therefore, specialized traps containing reagents like silver vanadate are incorporated into the gas stream to capture these interfering elements, ensuring that only the gases of interest reach the detectors.[3]

Bromine Determination: A Comparative Overview

Quantifying bromine requires techniques distinct from CHN analysis. The two most prevalent and robust methods are Combustion-Ion Chromatography (CIC) and Wavelength-Dispersive X-Ray Fluorescence (WDXRF).

• Combustion-Ion Chromatography (CIC): This is a powerful and highly sensitive method for halogen determination.[4] The sample is first combusted in a furnace, and the resulting gases, including hydrogen bromide (HBr), are passed into an aqueous absorption solution. This solution is then injected into an ion chromatograph, which separates the bromide ion from other anions and quantifies it with high precision using a conductivity detector.[5][6] This technique is particularly advantageous for its ability to measure multiple halogens simultaneously and its low detection limits.[5]

• Wavelength-Dispersive X-Ray Fluorescence (WDXRF): WDXRF is a non-destructive spectroscopic technique that offers rapid and straightforward elemental analysis.[7][8] The sample is irradiated with high-energy X-rays, causing the bromine atoms to emit characteristic secondary X-rays (fluorescence). A crystal monochromator is used to disperse these X-rays by wavelength, allowing for the precise measurement of the Br-Kα fluorescence line.[8] A key advantage of WDXRF is its minimal sample preparation, often requiring only the sample to be pressed into a pellet.[9] This makes it a faster, though typically less sensitive, alternative to CIC.[9]

Performance Benchmarks: A Head-to-Head Comparison

The selection of an analytical technique is governed by its performance characteristics. The following table summarizes the expected benchmarks for the elemental analysis of 8-Bromo-2,6-dimethyl-4-hydroxyquinoline using the discussed methods.

Parameter	Combustion Analysis (CHN)	Combustion-Ion Chromatography (Br)	WDXRF (Br)
Accuracy	Typically within ±0.3% of the theoretical value[10]	±1-3% relative error	±2-5% relative error
Precision (RSD%)	< 0.5%	< 2%	< 5%
Limit of Detection	~0.1%	ppm to sub-ppm levels (e.g., 15 µg/L)[6]	ppm levels (e.g., 1-3 ppm)[7][9]
Sample Throughput	High (automated systems)	Moderate (combustion step adds time)	Very High (minimal sample prep)
Key Advantages	Gold standard for CHN, high precision[1]	High sensitivity, multi-element capability	Non-destructive, rapid analysis[1][9]
Potential Challenges	Incomplete combustion of refractory materials, interferences from halogens if not properly trapped[3]	Complex sample matrices may require optimization of combustion conditions	Matrix effects can influence accuracy, lower sensitivity than CIC[7]

Experimental Protocols & Method Validation

To ensure trustworthy and reproducible results, detailed and validated protocols are essential. A self-validating system includes not only the sample analysis but also regular checks with Certified Reference Materials (CRMs).

Protocol 1: CHN Determination by Combustion

This protocol outlines the workflow for a standard automated CHN analyzer.

Caption: Workflow for CHN determination via combustion analysis.

Trustworthiness through Validation: The system's accuracy is validated by analyzing a Certified Reference Material (CRM) with a known elemental composition, such as Acetanilide or a similar organic analytical standard, every 10-15 samples.[10] Results for the CRM must fall within the specified uncertainty of the certified value (typically ±0.3%) for the sample run to be considered valid.[10][11]

Protocol 2: Bromine Determination by Combustion-Ion Chromatography

This protocol details the steps for quantifying bromine using the CIC technique.

Caption: Workflow for Bromine determination via CIC.

Trustworthiness through Validation: Calibration is performed using a series of aqueous bromide standards of known concentrations. A quality control check standard is run periodically to verify the stability of the calibration curve. Method accuracy is often confirmed by analyzing a CRM for organic halogens or by spike recovery experiments, where a known amount of bromide is added to a sample matrix and the recovery percentage is calculated.

Conclusion and Recommendations

For the comprehensive and accurate elemental analysis of 8-Bromo-2,6-dimethyl-4-hydroxyquinoline, a combination of techniques is required.

• For C, H, and N: Automated Combustion Analysis remains the unequivocal gold standard, offering unparalleled precision and accuracy, provided that appropriate measures are taken to mitigate halogen interference.[1][2] For publication in most peer-reviewed journals, results must be within ±0.4% of the theoretical values.[12]

• For Bromine: Combustion-Ion Chromatography (CIC) is the recommended method for achieving the highest sensitivity and accuracy, which is crucial for confirming stoichiometry in drug development.[4][13] While WDXRF offers a significantly faster, non-destructive alternative suitable for rapid screening or quality control where lower sensitivity is acceptable, CIC provides the robust, quantitative data required for rigorous chemical characterization.[9][14]

Ultimately, the choice of technique depends on the specific requirements of the analysis—be it high-throughput screening, definitive structural confirmation, or regulatory submission. By understanding the principles, performance benchmarks, and validation requirements of each method, researchers can ensure the generation of reliable and defensible elemental analysis data.

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• MDPI. 6,8-Dibromo-11H-indeno[1,2-b]quinolin-11-one. [Link]

• PubChem. 8-bromo-3-hydroxyquinoline-4-carboxylic acid (C10H6BrNO3). [Link]

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A Comparative Guide to the Chelating Efficiency of 8-Bromo Quinoline Derivatives

For researchers, scientists, and professionals in drug development, the quest for potent and selective metal chelators is a cornerstone of innovation. Quinoline derivatives, particularly 8-hydroxyquinoline (8-HQ), have long been recognized for their robust metal-chelating properties, which underpin their use in applications ranging from analytical chemistry to neurodegenerative disease and cancer therapy.[1] This guide provides a comparative analysis of the chelating efficiency of 8-bromo quinoline derivatives, offering a blend of established data, theoretical insights, and practical experimental protocols to empower your research.

While 8-hydroxyquinoline itself is a powerful chelating agent, the introduction of substituents onto the quinoline ring can significantly modulate its electronic and steric properties, thereby fine-tuning its metal-binding affinity and selectivity.[2] This guide focuses on bromo-substituted derivatives, exploring how the strategic placement of bromine atoms can influence chelation performance. Due to a notable gap in comprehensive comparative studies within the existing literature, this document serves as both a summary of current knowledge and a practical manual for conducting your own comparative evaluations.

The Foundation: Chelation by 8-Hydroxyquinoline

The chelating prowess of 8-hydroxyquinoline stems from its molecular structure: a hydroxyl group at the C-8 position and a nitrogen atom in the heterocyclic ring.[3] This arrangement allows it to act as a bidentate ligand, forming a stable five-membered ring upon coordination with a metal ion. The process involves the deprotonation of the hydroxyl group and the donation of electron pairs from both the resulting phenoxide oxygen and the quinoline nitrogen to the metal center.[4]

Caption: Chelation of a metal ion by 8-hydroxyquinoline.

Structure-Activity Relationship: The Impact of Bromine Substitution

The introduction of one or more bromine atoms to the 8-hydroxyquinoline scaffold is expected to influence its chelating efficiency through several key mechanisms:

• Electronic Effects: Bromine is an electron-withdrawing group via induction but an electron-donating group via resonance. When substituted on the benzene ring (at C-5 or C-7), its primary influence is electron-withdrawing. This effect lowers the pKa of the 8-hydroxyl group, making it more acidic. A lower pKa means the ligand can deprotonate and bind to metal ions at a lower pH. However, this electron-withdrawing effect also reduces the electron density on the nitrogen and oxygen atoms, which can potentially decrease the stability of the resulting metal complex. Theoretical studies on halogen-substituted 8-HQs show that halogens act as σ-electron withdrawing and π-electron donating substituents.[5]

• Steric Effects: A bromine atom at the C-7 position, adjacent to the chelating hydroxyl group, may introduce steric hindrance that could affect the geometry and stability of the metal complex, especially with larger metal ions.

• Lipophilicity: The addition of bromine atoms increases the lipophilicity of the molecule. This property is crucial for applications where the chelator must cross biological membranes, such as in drug development.[6]

Caption: Anticipated effects of bromine substitution on 8-HQ.

Comparative Data on Chelation Efficiency

The effectiveness of a chelating agent is quantified by its stability constant (log K), which describes the equilibrium between the free metal ion and the metal-ligand complex. A higher log K value indicates a more stable complex. The following table summarizes known stability constants for 8-hydroxyquinoline and provides a framework for comparing its bromo-derivatives.

Table 1: Stability Constants (log K) of 8-Hydroxyquinoline Derivatives with Divalent Metal Ions

Chelating Agent	Metal Ion	log K₁	log K₂	Overall Stability (log β₂)	Reference
8-Hydroxyquinoline	Cu²⁺	12.8	11.7	24.5
Ni²⁺	11.2	9.9	21.1
Co²⁺	10.4	9.2	19.6
Zn²⁺	10.5	9.5	20.0
Fe²⁺	8.0	7.0	15.0
7-Bromo-8-hydroxyquinoline-5-sulphonic acid	Y³⁺	6.72	5.80	-	[7]
La³⁺	5.93	5.25	-	[7]
Pr³⁺	6.32	5.80	-	[7]
Nd³⁺	6.41	5.95	-	[7]
5-Bromo-8-hydroxyquinoline	Various	Data Not Available	Data Not Available	Data Not Available
5,7-Dibromo-8-hydroxyquinoline	Various	Data Not Available	Data Not Available	Data Not Available

Note: The data for 7-Bromo-8-hydroxyquinoline-5-sulphonic acid is with trivalent rare earth metals and the presence of the sulphonic acid group will influence the stability constants. The empty cells represent a clear opportunity for further research to provide a direct comparison.

Experimental Protocols for Determining Chelating Efficiency

To facilitate the direct comparison of 8-bromo quinoline derivatives, we provide detailed, self-validating protocols for key analytical techniques.

Synthesis of 5,7-Dibromo-8-hydroxyquinoline

A reliable synthesis is the first step for any comparative study.

Methodology:

• Dissolve 8-hydroxyquinoline (1 equivalent) in chloroform (e.g., 10 mL).

• Separately, prepare a solution of bromine (2.1 equivalents) in chloroform (e.g., 5 mL).

• Add the bromine solution dropwise to the 8-hydroxyquinoline solution over 5-10 minutes while stirring at room temperature.[8]

• Continue stirring the mixture for 1 hour.

• Wash the resulting solution with a 5% sodium bicarbonate (NaHCO₃) solution three times to neutralize any excess acid.[8]

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄).

• Evaporate the solvent under reduced pressure to obtain the crude product.

• The product, 5,7-dibromo-8-hydroxyquinoline, can be purified by crystallization from benzene to yield yellow needles.[8]

Determination of Metal-Ligand Stoichiometry by UV-Vis Spectrophotometry (Job's Plot)

Job's method of continuous variation is a fundamental technique to determine the binding ratio of a metal and a ligand in a complex.[9][10]

Methodology:

• Prepare Stock Solutions: Create equimolar stock solutions (e.g., 1 mM) of the metal salt (e.g., CuSO₄) and the chelating agent (e.g., 5,7-dibromo-8-hydroxyquinoline) in a suitable solvent (e.g., methanol or DMSO-water mixture).

• Prepare a Series of Solutions: In a series of volumetric flasks or tubes, mix the metal and ligand stock solutions in varying mole fractions, keeping the total molar concentration and total volume constant. For example, for a total volume of 10 mL, the ratios can range from 10:0 (Metal:Ligand) to 0:10, in 1 mL increments.

• Spectrophotometric Measurement: For each solution, measure the absorbance at the wavelength of maximum absorption (λ_max) of the metal-ligand complex. This λ_max should be predetermined by scanning a solution known to contain the complex. Use a solution of the ligand alone as the blank if the metal ion does not absorb at this wavelength.

• Data Analysis: Plot the measured absorbance against the mole fraction of the ligand. The mole fraction at which the absorbance is maximal indicates the stoichiometry of the complex.[11] A peak at a mole fraction of 0.5 indicates a 1:1 (Metal:Ligand) complex, while a peak at ~0.67 indicates a 1:2 complex.[4][11]

Determination of Stability Constants by Potentiometric Titration

Potentiometric titration is a highly accurate method for determining the protonation constants of the ligand and the stability constants of its metal complexes.[12][13]

Methodology:

• Solution Preparation:

  • Prepare a standardized solution of a strong base (e.g., 0.1 M NaOH).

  • Prepare a standardized solution of a strong acid (e.g., 0.1 M HClO₄).

  • Prepare a solution of the chelating agent (e.g., 5-bromo-8-hydroxyquinoline) of known concentration.

  • Prepare a solution of the metal salt (e.g., NiCl₂) of known concentration.

  • Use an inert electrolyte (e.g., 0.1 M KCl) to maintain constant ionic strength.[14]

• Titration Procedure: Calibrate a pH meter and electrode system with standard buffers.[15] Perform a series of three titrations:

  • Titration 1 (Acid): Titrate a solution of the strong acid with the standard base.

  • Titration 2 (Ligand): Titrate a solution containing the strong acid and the chelating agent with the standard base.

  • Titration 3 (Complex): Titrate a solution containing the strong acid, the chelating agent, and the metal salt with the standard base.

• Data Analysis:

  • Plot pH versus the volume of base added for all three titrations.

  • The displacement of the ligand titration curve relative to the acid curve allows for the calculation of the ligand's protonation constants (pKa).

  • The further displacement of the complex titration curve allows for the calculation of the average number of ligands bound per metal ion (n̄) and the free ligand concentration (pL).

  • By analyzing the formation curve (a plot of n̄ vs. pL), the stepwise and overall stability constants (log K and log β) can be determined using computational software.[16][17]

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Safety & Regulatory Compliance

Operational Safety Protocol: Disposal of 8-Bromo-2,6-dimethyl-4-hydroxyquinoline

Executive Summary & Chemical Context

8-Bromo-2,6-dimethyl-4-hydroxyquinoline is a halogenated nitrogen heterocycle often utilized as a pharmaceutical intermediate. Unlike general organic waste, this compound presents a dual-hazard profile: halogenated toxicity (requiring specific incineration protocols to prevent acid gas release) and aquatic toxicity (inherent to the quinoline scaffold).

Improper disposal into general trash or non-halogenated solvent streams puts the laboratory at risk of regulatory non-compliance (RCRA/REACH) and environmental contamination. This guide defines the operational workflow for the safe containment, segregation, and disposal of this specific compound.

Chemical Safety Profile (Snapshot)

Property	Specification	Operational Implication
Physical State	Solid (Powder/Crystal)	Inhalation hazard (dust); requires double-bagging.
Functional Groups	Aryl Bromide, Hydroxyl	DO NOT mix with strong oxidizers.
Waste Class	Halogenated Organic	Must be incinerated with flue gas scrubbing (HBr capture).
Aquatic Tox	High (Predicted)	Zero-discharge policy for drains/sinks.

Hazard Identification & Mechanistic Insight

Why specific procedures are required:

• The Halogen Factor (Bromine): Upon standard combustion, the bromine atom dissociates to form Hydrogen Bromide (HBr) gas. If disposed of in standard medical or general waste incinerators lacking scrubbers, this releases corrosive acid gas into the atmosphere. Action: Must be routed to "Halogenated Waste" streams.

• The Quinoline Scaffold: Nitrogen heterocycles are notoriously toxic to aquatic life (Acute Aquatic Toxicity Category 1). Even trace amounts in sink drains can trigger municipal wastewater violations. Action: All glassware washings must be collected, not sewered.

• Tautomerism: The 4-hydroxyquinoline moiety exists in equilibrium with its quinolone tautomer. This implies the compound may have varying solubility in pH-adjusted aqueous layers, complicating liquid waste separation.

Waste Segregation Strategy

Effective disposal begins at the bench. You must segregate this waste into two distinct streams based on physical state.

The "Self-Validating" Segregation Logic

Before disposing, ask: "Does this waste stream contain >1% Halogens?"

• If YES: It goes into the Red/Halogenated Can.

• If NO: It still cannot go down the drain due to aquatic toxicity.

Visual Workflow: Disposal Decision Tree

The following diagram illustrates the mandatory decision logic for researchers handling this compound.

Figure 1: Decision tree for segregating 8-Bromo-2,6-dimethyl-4-hydroxyquinoline waste streams to ensure regulatory compliance.

Step-by-Step Disposal Protocol

Protocol A: Solid Waste (Pure Compound & Contaminated Debris)

Applicability: Expired stocks, filter cakes, contaminated gloves, and weighing boats.

• PPE Verification: Wear nitrile gloves (double-gloving recommended), safety goggles, and a lab coat. If handling >10g of fine powder, use a localized exhaust or N95 respirator to prevent dust inhalation.

• Primary Containment:

  • Place the solid waste into a clear, sealable polyethylene bag (Zip-lock style).

  • Scientific Logic:[1] This prevents dust generation when the main waste drum is opened later.

• Secondary Containment:

  • Place the sealed primary bag into the laboratory's Solid Hazardous Waste Drum (typically a wide-mouth HDPE drum).

• Labeling:

  • Affix a hazardous waste tag.[2][3]

  • Constituents: Write "8-Bromo-2,6-dimethyl-4-hydroxyquinoline" (Do not use abbreviations).

  • Hazards: Check "Toxic" and "Irritant".

  • Note: Add "Halogenated" to the remarks section to aid the disposal vendor.

Protocol B: Liquid Waste (Mother Liquors & Rinsates)

Applicability: Reaction solvents, extraction layers, and initial glassware rinses.

• Solvent Compatibility Check: Ensure the waste container does NOT contain strong oxidizers (e.g., Nitric Acid, Hydrogen Peroxide). Brominated compounds can react violently or evolve bromine gas in the presence of strong oxidizers.

• Transfer:

  • Pour liquid waste into the Halogenated Organic Solvent carboy (Red Can).

  • Why: Even if the solvent is non-halogenated (e.g., Ethyl Acetate), the dissolved solute (the bromo-quinoline) renders the entire mixture "Halogenated" for incineration purposes.

• Rinsing:

  • Rinse the empty flask with a minimal amount of acetone or ethanol.

  • Add this rinse to the Halogenated carboy.

  • Self-Validating Step: Visually inspect the flask. If no solid residue remains, the flask can be washed normally. If residue persists, repeat the solvent rinse.

• Log Entry: Record the volume added to the waste log immediately.

Emergency Procedures (Spill Management)

Scenario: A 5g bottle of solid 8-Bromo-2,6-dimethyl-4-hydroxyquinoline drops and shatters.

• Isolate: Evacuate the immediate area (3-meter radius) to allow airborne dust to settle (approx. 2 minutes).

• Protect: Don PPE (Gloves, Goggles, Lab Coat). Respiratory protection is critical for powder spills.

• Contain (Dry Method):

  • DO NOT wet the powder immediately (this spreads the contamination).

  • Cover the spill with a damp paper towel (to suppress dust) or use a dedicated chemically resistant broom/dustpan.

  • Scoop material into a wide-mouth jar or double-bag.

• Decontaminate:

  • Wipe the surface with a soap/water solution.[3][4][5]

  • Collect all wipes into the Solid Hazardous Waste stream.

  • Validation: Use a UV lamp (if available) to check for fluorescence (many quinolines fluoresce) to ensure total cleanup.

Regulatory References & Compliance

This protocol is grounded in the following regulatory frameworks and best practices:

• US EPA (RCRA): 40 CFR 261.31 (F-List) and 261.24 (Toxicity Characteristics). While this specific CAS may not be P/U listed, it defaults to Halogenated Organic Waste due to the bromine substituent [1].

• National Research Council (NRC): Prudent Practices in the Laboratory. Guidelines for handling halogenated solvents and preventing aquatic toxicity [2].[2]

• Safety Data Sheet (SDS) Standards: Hazard communication for Skin Irrit. 2 (H315) and Aquatic Acute 1 (H400) relevant to quinoline derivatives [3].

References

• US Environmental Protection Agency. (2023). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. EPA.gov. [Link]

• National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. [Link]

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